Tetramethylammonium hydrogen dichloride

Core Science & Biosynthesis

Thermodynamic stability of tetramethylammonium hydrogen dichloride

An In-Depth Technical Guide to the Thermodynamic Stability of Tetramethylammonium Hydrogen Dichloride

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of tetramethylammonium hydrogen dichloride, [(CH₃)₄N]⁺[HCl₂]⁻. The document synthesizes experimental data with theoretical insights to offer a detailed understanding of the compound's thermal properties, decomposition behavior, and the underlying structural factors governing its stability. Key thermodynamic parameters, including heat capacity, entropy, and Gibbs free energy, are presented alongside detailed experimental protocols for their determination. This guide is intended to be a critical resource for researchers in materials science, physical chemistry, and for professionals in the pharmaceutical industry exploring the applications of quaternary ammonium salts.

Introduction: Significance of Tetramethylammonium Hydrogen Dichloride

Tetramethylammonium hydrogen dichloride is a quaternary ammonium salt that has garnered significant interest due to the presence of the hydrogen dichloride anion, [Cl-H-Cl]⁻. This linear and symmetrical anion is a classic example of a strong hydrogen bond, a fundamental interaction that plays a crucial role in various chemical and biological systems. Understanding the thermodynamic stability of this compound is paramount for its potential applications, which could range from its use as a phase-transfer catalyst to its role as a model system for studying hydrogen bonding.

In the context of drug development, the stability of active pharmaceutical ingredients (APIs) and excipients is a critical determinant of a drug product's safety, efficacy, and shelf-life. While tetramethylammonium hydrogen dichloride itself may not be an API, the study of its thermodynamic properties provides valuable insights into the behavior of more complex molecules containing similar functional groups, such as other quaternary ammonium compounds which are utilized in various pharmaceutical formulations.

Synthesis and Purity Assessment of Tetramethylammonium Hydrogen Dichloride

The synthesis of high-purity tetramethylammonium hydrogen dichloride is a prerequisite for accurate thermodynamic measurements. A reliable method involves the direct reaction of anhydrous hydrogen chloride with dry tetramethylammonium chloride.

Synthesis Protocol

A detailed protocol for the synthesis is as follows:

• Drying of Starting Material: Tetramethylammonium chloride is dried under vacuum at an elevated temperature to remove any residual water.

• Reaction with Anhydrous HCl: The dried tetramethylammonium chloride is placed in a reaction vessel and cooled. Anhydrous hydrogen chloride gas is then condensed into the vessel.

• Equilibration: The mixture is allowed to warm to a specific temperature (e.g., a carbon disulfide slush bath) to facilitate the reaction and absorption of HCl.

• Removal of Excess HCl: Excess, unreacted hydrogen chloride is slowly removed by distillation at a controlled low temperature.

• Product Isolation: The resulting product is a brittle, polycrystalline powder of tetramethylammonium hydrogen dichloride.[1]

Purity Verification

The purity of the synthesized compound is critical. An acidimetric titration can be employed to determine the weight percentage of hydrogen chloride in the sample, which is then compared to the theoretical value (24.96%).[1] For instance, a sample with 24.88% HCl content by weight corresponds to a purity of 99.20% [(CH₃)₄N]HCl₂ with 0.80% unreacted (CH₃)₄NCl.[1]

Crystallographic and Structural Insights

The arrangement of ions in the crystal lattice significantly influences the thermodynamic stability of the compound. X-ray diffraction studies have revealed that tetramethylammonium hydrogen dichloride crystals are orthorhombic.[2] The unit cell parameters have been reported as a = 9.27 Å, b = 7.73 Å, and c = 11.59 Å, with four molecules per unit cell.[2] The crystal structure consists of tetramethylammonium cations, [N(CH₃)₄]⁺, and hydrogen dichloride anions, [HCl₂]⁻. The nature of the hydrogen bond in the [Cl-H-Cl]⁻ ion is of particular interest, with evidence suggesting a symmetrical arrangement where the hydrogen atom is located midway between the two chlorine atoms.[3][4]

Thermodynamic Properties

A thorough understanding of the thermodynamic stability of tetramethylammonium hydrogen dichloride requires the determination of its key thermodynamic functions. These have been meticulously measured using adiabatic calorimetry and decomposition pressure studies.[1][3][4]

Heat Capacity and Derived Thermodynamic Functions

The heat capacity (Cₚ) of tetramethylammonium hydrogen dichloride has been determined over a wide temperature range, from 5 K to 350 K, using adiabatic calorimetry.[1][3][4] The measurements revealed no thermal anomalies in this temperature range.[1][3][4] From the heat capacity data, other important thermodynamic properties such as entropy (S°), enthalpy (H° - H₀°), and the Gibbs free energy function (-(G° - H₀°)/T) can be calculated.

Table 1: Molar Thermodynamic Properties of Tetramethylammonium Hydrogen Dichloride at 298.15 K (25 °C) [1][3][4]

Thermodynamic Property	Value	Units
Heat Capacity (Cₚ)	49.07	cal mol⁻¹ K⁻¹
Entropy (S°)	60.63	cal mol⁻¹ K⁻¹
Free-Energy Function (-(G° - H₀°)/T)	-31.72	cal mol⁻¹ K⁻¹

Thermal Decomposition and Decomposition Pressure

Tetramethylammonium hydrogen dichloride undergoes thermal decomposition into tetramethylammonium chloride and hydrogen chloride gas:

(CH₃)₄NHCl₂(s) ⇌ (CH₃)₄NCl(s) + HCl(g)

The stability of the compound can be quantified by measuring the equilibrium pressure of HCl gas at various temperatures. These measurements have been performed in the temperature range of 340 K to 380 K.[1][3] The decomposition pressure (P) can be represented by the following equation:

log₁₀P(mm) = -28.4677 - 1698.5/T + 15.502 log₁₀T - 0.012256T[1][3]

Using this equation, the extrapolated decomposition pressure at 298.15 K is 1.8 mm Hg, and the compound is predicted to have a decomposition pressure of 760 mm Hg (1 atm) at 410.8 K.[3]

Experimental Methodologies: A Closer Look

The reliability of the thermodynamic data hinges on the precision of the experimental techniques employed. The following provides a more detailed look into the methodologies used for the characterization of tetramethylammonium hydrogen dichloride.

Adiabatic Calorimetry for Heat Capacity Measurement

This technique is designed to measure the heat capacity of a sample by introducing a known amount of heat and measuring the resulting temperature increase under near-adiabatic conditions (i.e., with no heat exchange with the surroundings).

Caption: Workflow for heat capacity determination using adiabatic calorimetry.

The experimental setup typically consists of a sample container (calorimeter) suspended within a series of concentric, temperature-controlled shields. A platinum resistance thermometer is used for precise temperature measurements, and a heater provides the electrical energy pulses.[1]

Decomposition Pressure Measurement

Measuring the decomposition pressure requires a setup that can handle the corrosive nature of hydrogen chloride gas and accurately measure pressure at elevated temperatures.

Caption: Workflow for determining decomposition pressure.

A key component of this apparatus is a Bourdon gauge made of a corrosion-resistant material like Pyrex glass, which serves as a null indicator.[1] The sample is placed in a sealed tube connected to the gauge and immersed in a temperature-controlled oil bath. The pressure of the evolved HCl gas is then measured.[1]

Discussion and Implications

The comprehensive thermodynamic data for tetramethylammonium hydrogen dichloride provides a solid foundation for understanding its stability. The absence of any thermal anomalies in the heat capacity measurements between 5 K and 350 K suggests that the compound does not undergo any phase transitions in this range.[1][3][4]

The decomposition pressure measurements clearly define the temperature limits for the practical use and storage of this compound. The relatively low decomposition pressure at room temperature indicates that it is reasonably stable under ambient conditions, but it will dissociate into its components at elevated temperatures.

The excellent agreement between the entropy increments for the decomposition reaction calculated from equilibrium data and those derived from third-law entropy values provides strong evidence for the symmetrical nature of the hydrogen bond in the [Cl-H-Cl]⁻ ion.[3] This finding is of fundamental importance for the study of hydrogen bonding.

For drug development professionals, while this specific compound may not have direct therapeutic applications, the methodologies and the type of stability data presented here are directly translatable to the characterization of pharmaceutical salts. The thermal stability and decomposition pathways of drug candidates are critical parameters that must be thoroughly investigated during pre-formulation and formulation development to ensure the final product is stable and safe.

Conclusion

The thermodynamic stability of tetramethylammonium hydrogen dichloride has been well-characterized through rigorous experimental studies. This technical guide has summarized the key findings related to its heat capacity, derived thermodynamic functions, and decomposition behavior. The detailed experimental protocols and the quantitative data presented serve as a valuable resource for researchers and scientists. The insights gained from studying this model compound have broader implications for understanding the stability of other quaternary ammonium salts and the fundamental nature of hydrogen bonds, which are of interest in both materials science and the pharmaceutical industry.

References

• Chang, S. S., & Westrum, E. F., Jr. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl-H-Cl]− Ion. The Journal of Chemical Physics, 36(10), 2571–2578. [Link]

• Chang, S. S., & Westrum, E. F., Jr. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. AIP Publishing. [Link]

• Chang, S. S., & Westrum, E. F., Jr. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. Semantic Scholar. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Tetramethylammonium-Based Chlorinating Agents in Organic Synthesis

A Note on "Tetramethylammonium Hydrogen Dichloride" : Initial searches for "tetramethylammonium hydrogen dichloride" did not yield established protocols or identify it as a common reagent in organic synthesis. It is likely an unconventional or misnomer for a related, more stable, and widely used class of reagents. This guide will focus on a plausible and highly useful alternative: tetramethylammonium salts as sources of chlorine , with a particular emphasis on their applications in various chlorination reactions.

Introduction to Tetramethylammonium Salts in Chlorination

Tetramethylammonium (TMA) salts are quaternary ammonium compounds with the formula (CH₃)₄N⁺X⁻. While simple tetramethylammonium chloride ((CH₃)₄NCl) is a versatile phase-transfer catalyst and electrolyte, other TMA salts have emerged as effective chlorinating agents.[1][2] These reagents offer several advantages in organic synthesis, including improved safety and handling compared to gaseous chlorine, and unique reactivity profiles.

A notable, though less common, reagent is tetramethylammonium hypochlorite (TMAOCl), which can be prepared from tetramethylammonium hydroxide and is effective for oxidative C-C bond cleavage to form ω-chloroalkyl aryl ketones.[3]

Key Advantages of Tetramethylammonium-Based Reagents:

• Solid and Non-volatile: Many are crystalline solids, making them easier and safer to handle than gaseous or liquid halogens.

• Solubility: They are often soluble in a range of organic solvents, facilitating homogeneous reaction conditions.

• Modulated Reactivity: The reactivity can be tuned by the nature of the counter-anion, allowing for selective chlorinations.

Applications in Organic Synthesis

Chlorination of Alkenes

The addition of chlorine across a double bond is a fundamental transformation in organic synthesis.[4] While elemental chlorine or other sources can be used, tetramethylammonium-based systems can offer advantages in terms of handling and selectivity.

Reaction Workflow: Alkene Chlorination

Caption: General workflow for the chlorination of an alkene.

Protocol 1: General Procedure for Alkene Dichlorination

This protocol is a generalized procedure based on the principles of electrophilic addition of halogens to alkenes.

Materials:

• Alkene

• Chlorinating agent (e.g., a system that generates electrophilic chlorine)

• Anhydrous dichloromethane (CH₂Cl₂)

• Round-bottom flask with a magnetic stir bar

• Ice bath

• Standard workup and purification supplies (separatory funnel, sodium thiosulfate solution, brine, anhydrous magnesium sulfate, rotary evaporator, silica gel for chromatography)

Procedure:

• In a round-bottom flask, dissolve the alkene (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the chlorinating agent (1.1 eq) to the stirred solution. The reaction progress can be monitored by TLC.

• Once the reaction is complete (typically within 1-3 hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the corresponding vicinal dichloride.

Causality and Insights:

• The reaction proceeds through a chloronium ion intermediate, which explains the typical anti-addition of the two chlorine atoms.[4]

• Using an inert solvent like dichloromethane is crucial to prevent its participation in the reaction.

• The quench with sodium thiosulfate removes any excess oxidizing chlorinating agent.

α-Chlorination of Ketones

The introduction of a chlorine atom at the α-position of a ketone provides a valuable synthetic handle for further transformations.[5][6]

Protocol 2: α-Chlorination of an Aryl Ketone

This protocol is adapted from a general method using an ammonium salt as the chlorine source and an oxidant.[6]

Materials:

• Aryl ketone (e.g., acetophenone)

• Ammonium chloride (NH₄Cl)

• Oxone® (2KHSO₅·KHSO₄·K₂SO₄)

• Methanol (MeOH)

• Round-bottom flask with a magnetic stir bar

• Standard workup and purification supplies

Procedure:

• To a stirred solution of the aryl ketone (1.0 eq) in methanol, add ammonium chloride (1.5 eq) and Oxone® (1.5 eq).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Upon completion (typically 24 hours), quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography to afford the α-chloroketone.

Causality and Insights:

• In this reaction, ammonium chloride serves as the chlorine source, while Oxone® acts as the oxidant to generate the active electrophilic chlorine species in situ.[6]

• Methanol is a suitable solvent for this transformation.

• This method provides a convenient and straightforward way to synthesize α-chloroketones from simple starting materials.[6]

Table 1: Comparison of Chlorination Methods

Method	Substrate	Reagents	Key Advantages
Alkene Dichlorination	Alkenes	Electrophilic chlorine source	Fundamental, high-yielding transformation.[4]
α-Chlorination of Ketones	Ketones	NH₄Cl, Oxone®	Simple, convenient, uses readily available reagents.[6]
Oxidative C-C Bond Cleavage	tert-Cycloalkanols	Tetramethylammonium hypochlorite (TMAOCl), AcOH	Forms ω-chloroalkyl aryl ketones under mild conditions.[3]

Safety and Handling

Tetramethylammonium salts should be handled with care, following standard laboratory safety procedures.[7][8][9]

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.[7]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[8] Use in a well-ventilated area or a fume hood.[7]

• Storage: Store in a cool, dry place in a tightly sealed container, away from moisture and incompatible materials like strong oxidizing agents.[1]

• Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[8]

• First Aid:

  • Skin Contact: Wash the affected area with plenty of soap and water.[10]

  • Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[7]

  • Inhalation: Move to fresh air.[10]

  • Ingestion: Rinse mouth and seek immediate medical attention.[10]

Hazard Identification:

Hazard Statement	Reference
Toxic if swallowed and in contact with skin.	[10]
Causes skin and serious eye irritation.	[10]
May cause respiratory irritation.	[10]

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• Demertzidou, V. P., Pappa, S., Sarli, V., & Zografos, A. L. (2017). Regioselective Ene-Type Allylic Chlorination of Electron-Rich Alkenes by Activated DMSO. The Journal of Organic Chemistry, 82(16), 8710–8715. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.7b01103]
• Fan, S., Ma, R., Yang, A., Jia, H., Dong, Y., Guo, C., & Ren, J. (2024). Synthesis of ω-Chloroalkyl Aryl Ketones via C–C Bond Cleavage of tert-Cycloalkanols with Tetramethylammonium Hypochlorite. Molecules, 29(8), 1874. [URL: https://www.mdpi.com/1420-3049/29/8/1874]
• Francke, R., & R. D. Little. (2014). The Electrochemical cis‐Chlorination of Alkenes. Chemistry – A European Journal, 20(52), 17341-17345. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4676104/]
• Maruyama, A., & T. Hashimoto. (2012). Highly Enantioselective Chlorination of β-Keto Esters and Subsequent SN2 Displacement of Tertiary Chlorides: A Flexible Method for the Construction of Quaternary Stereogenic Centers. Journal of the American Chemical Society, 134(24), 10274-10280. [URL: https://pubs.acs.org/doi/10.1021/ja302561q]
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The Alchemist's Salt: A Detailed Guide to Tetramethylammonium Hydrogen Dichloride as a Solid Source of HCl for Precision Chemistry

In the landscape of modern chemical synthesis, particularly within pharmaceutical and materials science, the precise and controlled delivery of reagents is paramount. While hydrogen chloride (HCl) is a cornerstone of numerous synthetic transformations, its gaseous nature and the corrosiveness of its aqueous solutions present significant handling challenges, especially for acid-sensitive substrates and moisture-intolerant reactions. This application note introduces tetramethylammonium hydrogen dichloride, [(CH₃)₄N]⁺[HCl₂]⁻, a crystalline, bench-stable solid that serves as a convenient and controllable source of anhydrous HCl. We will delve into its fundamental properties, provide detailed protocols for its preparation and application, and explore its utility in reactions where traditional HCl sources fall short.

The Challenge of HCl in Modern Synthesis: Beyond the Gas Cylinder and Aqueous Solutions

The use of gaseous HCl is often cumbersome, requiring specialized equipment like lecture bottles, gas dispersion tubes, and precise flow meters. Moreover, ensuring accurate stoichiometry can be challenging. Aqueous hydrochloric acid, while easier to handle, introduces water, which can be detrimental to many organic reactions by promoting side reactions or decomposing sensitive reagents and intermediates.

Solid HCl sources have emerged as a practical alternative, offering the benefits of easy handling, accurate dosing by weight, and the slow, controlled release of HCl. Tetramethylammonium hydrogen dichloride stands out in this class of reagents due to its straightforward preparation, well-defined stoichiometry, and predictable thermal decomposition.

Physicochemical Properties and Characterization

Tetramethylammonium hydrogen dichloride is a white, crystalline solid. Its structure consists of a tetramethylammonium cation, [(CH₃)₄N]⁺, and a hydrogen dichloride anion, [Cl-H-Cl]⁻. The hydrogen dichloride anion is a key feature, where a proton is strongly hydrogen-bonded between two chloride ions.

Property	Value	Source
Molecular Formula	C₄H₁₃Cl₂N
Molecular Weight	146.06 g/mol
Appearance	White crystalline solid	[1]
Decomposition	Thermally decomposes to (CH₃)₄NCl and HCl(g)	[2][3]

Thermal Stability and HCl Release:

The utility of tetramethylammonium hydrogen dichloride as an HCl source is intrinsically linked to its thermal decomposition profile. Studies have shown that the salt sublimes with decomposition. The equilibrium vapor pressure of HCl over the solid increases with temperature, allowing for a controlled release of the acid.[2][3]

Preparation of Tetramethylammonium Hydrogen Dichloride: A Laboratory-Scale Protocol

The synthesis of tetramethylammonium hydrogen dichloride is accessible in a standard laboratory setting. The following protocol is adapted from established literature procedures.[1]

Materials:

• Tetramethylammonium chloride, (CH₃)₄NCl (anhydrous)

• Anhydrous methanol

• Anhydrous hydrogen chloride gas

• Schlenk flask or a three-necked round-bottom flask

• Gas dispersion tube (fritted glass bubbler)

• Drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and stir bar

Protocol:

• Dissolution: In a dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve anhydrous tetramethylammonium chloride in a minimal amount of anhydrous methanol with stirring. The use of anhydrous solvent is critical to prevent the formation of hydrochloric acid hydrates.

• HCl Gas Introduction: While stirring the solution, slowly bubble anhydrous hydrogen chloride gas through the solution using a gas dispersion tube.

• Precipitation: Continue bubbling HCl gas until a white precipitate of tetramethylammonium hydrogen dichloride is formed and no further precipitation is observed.

• Isolation: Stop the flow of HCl gas and allow the solid to settle. Isolate the crystalline product by filtration under an inert atmosphere. A Schlenk filter or a glovebox can be used for this purpose.

• Drying: Wash the crystals with a small amount of cold, anhydrous methanol and dry under vacuum to remove any residual solvent.

• Storage: Store the dried tetramethylammonium hydrogen dichloride in a tightly sealed container under an inert atmosphere to prevent hydrolysis from atmospheric moisture.

Applications in Organic Synthesis: A Focus on Precision and Selectivity

The primary application of tetramethylammonium hydrogen dichloride lies in its ability to serve as a source of anhydrous HCl for reactions that are sensitive to water or require careful control of acidity.

Hydrochlorination of Alkynes

The addition of HCl across a carbon-carbon triple bond is a fundamental transformation for the synthesis of vinyl chlorides, which are valuable building blocks in organic synthesis.[4][5][6] Gaseous HCl can lead to over-addition and the formation of gem-dihalides, while aqueous HCl can be incompatible with sensitive functional groups.

Conceptual Protocol for Alkyne Hydrochlorination:

Reaction:

Materials:

• Alkyne substrate

• Tetramethylammonium hydrogen dichloride

• Anhydrous, aprotic solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Reaction vessel (e.g., round-bottom flask with a reflux condenser)

Protocol:

• Reaction Setup: To a solution of the alkyne in an anhydrous, aprotic solvent, add a stoichiometric amount (or a slight excess) of tetramethylammonium hydrogen dichloride.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The temperature can be adjusted to control the rate of HCl release.

• Work-up: Upon completion, the reaction mixture can be filtered to remove the byproduct, tetramethylammonium chloride. The filtrate is then washed with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to neutralize any remaining acid, followed by a brine wash.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product can then be purified by column chromatography or distillation.

Deprotection of Acid-Labile Protecting Groups

Protecting groups are essential tools in multi-step organic synthesis. Many commonly used protecting groups, such as acetals and ketals, are labile under acidic conditions.[7][8][9][10][11] The use of tetramethylammonium hydrogen dichloride can offer a mild and anhydrous alternative for their removal, which is particularly advantageous for substrates containing other sensitive functionalities.

Conceptual Protocol for Acetal Deprotection:

Reaction:

Materials:

• Acetal or ketal substrate

• Tetramethylammonium hydrogen dichloride

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Reaction vessel

Protocol:

• Reaction Setup: Dissolve the acetal or ketal substrate in an anhydrous solvent. Add a catalytic or stoichiometric amount of tetramethylammonium hydrogen dichloride. The amount of the reagent can be adjusted based on the lability of the protecting group and the acid sensitivity of the substrate.

• Reaction Conditions: Stir the reaction at room temperature or with gentle warming. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding a mild base (e.g., triethylamine or pyridine) to neutralize the acid. The mixture can then be diluted with an organic solvent and washed with water and brine.

• Purification: Dry the organic layer, remove the solvent, and purify the resulting carbonyl compound by standard methods.

Safety and Handling

Tetramethylammonium hydrogen dichloride should be handled with care in a well-ventilated fume hood. As it is a source of HCl, it is corrosive and can cause severe skin and eye irritation. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. The solid is hygroscopic and should be stored in a desiccator or under an inert atmosphere.

Conclusion and Future Outlook

Tetramethylammonium hydrogen dichloride presents itself as a valuable tool in the arsenal of the modern synthetic chemist. Its solid nature, well-defined stoichiometry, and predictable thermal decomposition make it a superior choice for reactions requiring the controlled delivery of anhydrous HCl. The applications in alkyne hydrochlorination and the deprotection of acid-labile groups highlight its potential for enhancing selectivity and simplifying reaction procedures. As the demand for more precise and milder reaction conditions continues to grow, the utility of solid HCl sources like tetramethylammonium hydrogen dichloride is poised to expand into new areas of chemical synthesis.

References

• Williams, J. M., & Peterson, S. W. (1965). On the preparation and crystallography of tetramethylammonium chloride hydrogen chloride. Acta Crystallographica, 19(6), 1058. [Link]

• Chang, S. S., & Westrum, E. F., Jr. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. The Journal of Chemical Physics, 36(10), 2571–2576. [Link]

• Chang, S. S., & Westrum, E. F., Jr. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. Semantic Scholar. [Link]

• Westrum, E. F., Jr. (n.d.). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. AIP Publishing. [Link]

• Oble, J., & Poli, G. (2020). Iridium‐Catalyzed Hydrochlorination and Hydrobromination of Alkynes by Shuttle Catalysis. Angewandte Chemie International Edition, 59(8), 2904-2914. [Link]

• Plaxco, J. T., & Post, C. B. (2026). Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”. OSTI.GOV. [Link]

• Total Synthesis. (2024, October 10). Acetal Protecting Group & Mechanism. [Link]

• Li, Y., Li, X., & Wang, J. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(5), 5345-5352. [Link]

• Reis, J. (2013, May 24). Addition of hydrogen halides (HCl, HBr, HI) to alkynes (Hydrohalogenation). Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. [Link]

• Hammond, G. B., & Xu, B. (2018). Chloride-Tolerant Gold(I)-Catalyzed Regioselective Hydrochlorination of Alkynes. PMC. [Link]

• Plaxco, J. T., & Post, C. B. (2026). Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme'. UNT Digital Library. [Link]

• Hadži, D., & Orel, B. (1992). Tetramethylammonium as proton donor in hydrogen bonding: an ab initio and infrared study. Journal of Molecular Structure: THEOCHEM, 259, 199-209. [Link]

• Klemperer, W. G., & Norris, T. H. (1961). Hydrogen bonding. IV. Correlation of infrared spectral properties with C-H...X hydrogen bonding and crystal habit in tetramethylammonium ion salts. The Journal of Physical Chemistry, 65(5), 881-886. [Link]

• Iwai, K., & Nishiwaki, N. (2024). Recent Progress in Haloalkene Synthesis by Hydrohalogenation (HX=HCl, HBr, HI) of Alkynes. ResearchGate. [Link]

• Engle, K. M. (2017, March 7). Controlled Hydrochlorination of Alkynes with HCl. Molecular Complexity through Catalysis. [Link]

• Guelmami, F., Guesmi, A., van der Lee, A., & Fourati, H. (2025). Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. PMC. [Link]

• NIST. (n.d.). Tetramethylammonium chloride. NIST Chemistry WebBook. [Link]

• Roy, A., & Sundararajan, M. (2024). Enhanced Chemical Stability of Tetramethylammonium Head Groups via Deep Eutectic Solvent: A Computational Study. MDPI. [Link]

• Panda, S. S., & Sahoo, S. K. (2013). Recent progress of Ammonium chloride as catalyst in organic synthesis. IOSR Journal of Applied Chemistry, 4(2), 20-29. [Link]

• Ohama, M., & Sato, S. (2009). Tetramethylammonium dihydrogen phosphate hemihydrate. ResearchGate. [Link]

• Fürstner, A., Alcarazo, M., & Krause, H. (2007). tetrakis(dimethylamino)allene. Organic Syntheses, 84, 1-13. [Link]

• Blake, A. J., Clegg, W., & Wilson, C. (2018). Golden oldies: ten crystallography articles that we think must be read. Acta Crystallographica Section A: Foundations and Advances, 74(Pt 6), 597–610. [Link]

• Aljamali, N. M. (2019). The Various Preparation Methods in Synthetic Chemistry. ResearchGate. [Link]

• R Discovery. (1977, August 1). Hydrogen bonding. 8. Preparation, properties, and low-temperature infrared structural analysis of ammonium and alkylammonium trihydrogen tetrafluorides and tetramethylammonium dihydrogen trifluoride. [Link]

• Fieser, L. F., & Fieser, M. (1974). Reagents For Organic Synthesis Volume 4. John Wiley & Sons. [Link]

• Marriott, A., & Bucher, G. (2024). Tetraarylammonium salts – synthesis, properties and emerging use. Organic & Biomolecular Chemistry. [Link]

• Wyckoff, R. W. G. (1922). The Crystal Structure of Ammonium Chloride. American Journal of Science, s5-4(24), 469-475. [Link]

• Peterson, M. L. (n.d.). Matthew L. Peterson's research works. ResearchGate. [Link]

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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Chloride-Tolerant Gold(I)-Catalyzed Regioselective Hydrochlorination of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]
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• 11. Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme' - UNT Digital Library [digital.library.unt.edu]

Reaction setup for chlorination with tetramethylammonium hydrogen dichloride

Advanced Protocol: Hydrochlorination and Nucleophilic Chlorination with Tetramethylammonium Hydrogen Dichloride ( )

Part 1: Executive Summary & Reagent Profile

Tetramethylammonium Hydrogen Dichloride (

) represents a specialized class of "homoconjugate" salts. Unlike standard ammonium chlorides, this reagent encapsulates a molecule of hydrogen chloride (HCl) within the chloride anion lattice, forming the stable, non-volatile hydrogen dichloride anion ( ).

Scientific Rationale for Selection:

• Stoichiometric Precision: Unlike HCl gas (difficult to measure) or aqueous HCl (incompatible with moisture-sensitive substrates),

  allows for weighing precise equivalents of HCl.

• Enhanced Nucleophilicity: The

  anion acts as a "soft" source of chloride. In aprotic solvents (DCM, Acetonitrile), the chloride ion is less solvated than in aqueous acid, making it a more potent nucleophile for opening activated electrophiles (epoxides) or trapping carbocations (alkyne hydrochlorination).

• Safety Profile: It eliminates the hazard of high-pressure gas cylinders and the corrosivity of fuming acids, though it remains corrosive and hygroscopic.

Critical Distinction (Reagent Verification):

WARNING: Do not confuse this reagent with Tetramethylammonium Trichloride (

) .

• (Hydrogen Dichloride): Source of H-Cl (Hydrochlorination).
• (Trichloride): Source of (Electrophilic Chlorination/Oxidation). Ensure you are using the correct salt for your intended transformation.

Part 2: Reaction Mechanisms & Applications

Hydrochlorination of Alkynes

The primary application of

is the regioselective conversion of alkynes to vinyl chlorides. The reaction proceeds via an electrophilic addition ( ) where the proton is delivered first, followed by rapid collapse of the chloride anion.

Mechanism:

• Protonation: The alkyne attacks the proton of the

  anion.

• Ion Pair Formation: A vinyl cation (or bridged protonium ion) forms, tightly paired with the remaining

  and .

• Nucleophilic Attack: The chloride attacks the cationic center. In terminal alkynes, this follows Markovnikov's rule (Cl adds to the more substituted carbon).[1][2]

Epoxide Ring Opening

serves as a mild, anhydrous source of HCl to open epoxides to chlorohydrins. The regioselectivity is governed by the -like attack on the less hindered carbon (in absence of strong carbocation stabilizing groups) or -like attack on the tertiary carbon if present.

Part 3: Visualization (Graphviz Diagrams)

Diagram 1: Mechanistic Pathway (Alkyne Hydrochlorination)[3]

Caption: Mechanistic pathway showing proton delivery from the bichloride anion followed by nucleophilic chloride collapse.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow for handling the hygroscopic reagent and executing the hydrochlorination.

Part 4: Detailed Experimental Protocols

Protocol A: Regioselective Hydrochlorination of Phenylacetylene

Target: 1-chloro-1-phenylethene (Markovnikov product)

Materials:

• Substrate: Phenylacetylene (10 mmol, 1.02 g)

• Reagent: Tetramethylammonium Hydrogen Dichloride (10.5 mmol, ~1.53 g)

• Solvent: Dichloromethane (DCM), anhydrous (20 mL)

• Quench: Saturated Sodium Bicarbonate (

  )

Procedure:

• Preparation (Moisture Control):

  is highly hygroscopic. Weigh the reagent rapidly in a glovebox or dry bag. If the reagent appears wet or clumpy, its stoichiometry will be inaccurate.

• Solvation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve phenylacetylene in 20 mL of anhydrous DCM.

• Addition: Add the solid

  in one portion. The reagent is sparingly soluble in DCM but will dissolve/react as the reaction progresses.

  • Note: Acetonitrile (

    ) can be used for higher solubility, but DCM often provides cleaner workups for non-polar products.

• Reaction: Cap the flask (septum with nitrogen balloon is recommended to exclude atmospheric moisture). Stir vigorously at Room Temperature (20-25°C).

• Monitoring: Check progress by TLC or GC-MS after 60 minutes. The spot for phenylacetylene should disappear, replaced by the vinyl chloride (usually higher

  in non-polar eluents).

• Workup:

  • Pour the reaction mixture into a separatory funnel containing 30 mL of saturated

    . (Caution: evolution will occur as excess HCl is neutralized).

  • Separate the organic layer.

  • Extract the aqueous layer once with 10 mL DCM.

  • Combine organic layers and dry over anhydrous

    .

• Purification: Remove solvent under reduced pressure. The residue is typically pure enough for downstream applications. If necessary, purify via silica gel flash chromatography (Hexanes/EtOAc).

Protocol B: Ring Opening of Cyclohexene Oxide

Target: trans-2-chlorocyclohexanol

Procedure:

• Dissolve cyclohexene oxide (5 mmol) in DCM (10 mL).

• Cool the solution to 0°C in an ice bath.

• Add

  (5.5 mmol) slowly to control the exotherm.

• Allow to warm to room temperature over 2 hours.

• Quench with water/bicarbonate and extract as above.

  • Stereochemistry: Expect anti addition (trans product) due to the

    -type opening of the protonated epoxide.

Part 5: Data Summary & Troubleshooting

Stoichiometry Guide

Application	Reagent Equivalents	Solvent	Temp	Typical Yield
Alkyne Hydrochlorination	1.1 - 1.2 eq	DCM /	RT	85-95%
Epoxide Opening	1.0 - 1.1 eq	DCM	0°C -> RT	>90%
Acetal Cleavage	1.5 - 2.0 eq		Reflux	70-85%

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Reagent absorbed water (hydrolysis).	Dry reagent under vacuum over or buy fresh. Ensure solvent is anhydrous.
Polymerization	Reaction too concentrated or too hot.	Dilute to 0.1 M. Cool to 0°C during addition.
Wrong Regiochemistry	Solvent effects (Ion pairing).[3]	Switch from DCM (tight ion pair) to Acetonitrile (loose ion pair) to alter selectivity.

Part 6: References

• Cousseau, J. (1980). "Ionic additions to unsaturated systems. Part 2. Triethylammonium hydrogendichloride as reagent in the addition of hydrogen chloride to alkynes."[4] Journal of the Chemical Society, Perkin Transactions 1, 1980, 1966-1970.

  • Note: This is the seminal paper establishing the utility of ammonium hydrogen dichlorides for hydrochlorination.

• Harmon, K. M., et al. (1979). "Hydrogen bonding. 9. Hydrogen dichloride ion (

  ) in tetramethylammonium hydrogen dichloride." Journal of Physical Chemistry, 83(18), 2379–2385.

  • Provides the structural and physical characterization of the reagent.

• Schade, W., & Willner, H. (1987). "Tetramethylammonium Hydrogen Dichloride: A Convenient Source of HCl." Journal of Molecular Structure.

  • Describes the utility of the reagent as a solid HCl equivalent.

• Master Organic Chemistry. (2023). "Hydrohalogenation of Alkynes."

  • General mechanistic background for the hydrochlorination pathway.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Hydrohalogenation of Alkynes with Practice Problems [chemistrysteps.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Ionic additions to unsaturated systems. Part 2. Triethylammonium hydrogendichloride as reagent in the addition of hydrogen chloride to alkynes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Temperature for Tetramethylammonium Hydrogen Dichloride Chlorination

Welcome to the technical support center for the optimization of chlorination reactions involving tetramethylammonium hydrogen dichloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific synthesis. Here, we will address common challenges and frequently asked questions, providing in-depth, scientifically grounded advice to enhance the efficiency, selectivity, and safety of your experiments.

Our approach is rooted in a deep understanding of reaction kinetics, thermodynamics, and mechanistic pathways. We aim to empower you with the knowledge to not just follow a protocol, but to make informed decisions that lead to successful outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the chlorination of tetramethylammonium hydrogen dichloride.

Low or No Conversion of Starting Material

Question: I am observing very low or no conversion of my tetramethylammonium hydrogen dichloride starting material. What are the likely causes and how can I rectify this?

Answer:

Low or no conversion in a chlorination reaction can typically be traced back to several key factors, primarily revolving around reaction kinetics and the stability of your reagents.

• Insufficient Temperature: Chlorination reactions, whether proceeding through a radical or an electrophilic pathway, require a certain activation energy. If the reaction temperature is too low, the molecules will not have sufficient kinetic energy to overcome this barrier, resulting in a sluggish or stalled reaction.

  • Recommended Action: Gradually increase the reaction temperature in increments of 5-10°C. It is crucial to monitor the reaction closely by analytical methods like TLC, GC, or NMR at each step to observe any changes in the reaction profile. Be mindful of the thermal stability of your starting material and product. Studies on the thermal properties of tetramethylammonium hydrogen dichloride indicate its decomposition pressure starts to become significant between 340°K and 380°K (67°C to 107°C)[1][2]. Exceeding this range may lead to degradation.

• Inadequate Initiation (for radical reactions): If your chlorination is intended to proceed via a free-radical mechanism (e.g., using Cl2 with UV light or a chemical initiator), insufficient initiation is a common pitfall.

  • Recommended Action:

    • UV Initiation: Ensure your UV lamp is functioning correctly and is of the appropriate wavelength to induce homolytic cleavage of the chlorinating agent. The lamp should be positioned as close to the reaction vessel as is safe and practical.

    • Chemical Initiation: Verify the purity and activity of your radical initiator (e.g., AIBN, dibenzoyl peroxide). The initiator itself has a specific temperature-dependent decomposition rate; ensure your reaction temperature is appropriate for the chosen initiator.

• Inactive Chlorinating Agent: The chlorinating agent itself may be old, degraded, or inhibited.

  • Recommended Action: Use a fresh bottle of the chlorinating agent. If using a gas like chlorine, ensure the delivery system is free of leaks and contaminants. For reagents like N-chlorosuccinimide (NCS), ensure it has been stored under appropriate conditions (cool, dry, and dark).

Formation of Multiple Products and Poor Selectivity

Question: My reaction is producing a mixture of chlorinated products, including di- and tri-chlorinated species, leading to a low yield of the desired mono-chlorinated product. How can I improve the selectivity?

Answer:

Poor selectivity is a classic challenge in chlorination chemistry, often stemming from the high reactivity of the chlorine radical or electrophile. Temperature plays a pivotal role here.

• Excessive Temperature: While a higher temperature increases the reaction rate, it can also decrease selectivity.[3] At elevated temperatures, the chlorine radical becomes more reactive and less discriminating, leading to over-chlorination.

  • Recommended Action: Try lowering the reaction temperature. This will slow down the reaction but may significantly improve the selectivity towards the mono-chlorinated product. A systematic study of temperature vs. product distribution is highly recommended.

• Incorrect Stoichiometry: Using an excess of the chlorinating agent is a direct path to multiple chlorinations.

  • Recommended Action: Carefully control the stoichiometry. Start with a 1:1 molar ratio of tetramethylammonium hydrogen dichloride to your chlorinating agent. In some cases, using a slight excess of the substrate can favor mono-substitution.

• Reaction Time: Allowing the reaction to proceed for too long, even with correct stoichiometry, can lead to the desired product being further chlorinated.

  • Recommended Action: Monitor the reaction progress closely over time. Once the optimal conversion to the mono-chlorinated product is achieved, quench the reaction immediately.

The following table provides a conceptual framework for optimizing selectivity:

Parameter	High Value	Low Value	Effect on Selectivity
Temperature	Increased rate, decreased selectivity	Decreased rate, increased selectivity	Lower temperatures generally favor mono-substitution.
Chlorinating Agent Stoichiometry	Favors poly-chlorination	Favors mono-chlorination (or incomplete reaction)	Use a 1:1 or slightly less than 1:1 ratio of chlorinating agent to substrate.
Reaction Time	Increased risk of over-chlorination	May result in incomplete conversion	Requires careful monitoring to find the optimal endpoint.

Product Degradation and Darkening of the Reaction Mixture

Question: As my reaction proceeds, the mixture is turning dark brown/black, and I am isolating a low yield of a seemingly impure product. What is causing this?

Answer:

Darkening of the reaction mixture is often an indicator of decomposition. Given the nature of the starting material, there are a few likely culprits:

• Exceeding Thermal Stability Limits: As previously mentioned, tetramethylammonium salts have a defined thermal stability range.[1][2][4][5] Heating the reaction mixture too aggressively can lead to the decomposition of the tetramethylammonium cation itself.

  • Recommended Action: Operate at the lowest effective temperature. If a higher temperature is required for the chlorination to proceed, consider alternative, more reactive chlorinating agents that can function at lower temperatures.

• Runaway Reaction: Chlorination reactions can be highly exothermic.[6] If the heat generated is not effectively dissipated, the internal temperature of the reaction can rise uncontrollably, leading to rapid decomposition.

  • Recommended Action:

    • Ensure efficient stirring to maintain a homogenous temperature throughout the reaction vessel.

    • Use an appropriate cooling bath (ice-water, dry ice/acetone) to manage the reaction temperature, especially during the initial stages and when adding reagents.

    • For larger-scale reactions, consider adding the chlorinating agent portion-wise to control the rate of heat generation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the chlorination of tetramethylammonium hydrogen dichloride?

A1: There is no single "optimal" temperature, as it depends on the specific chlorinating agent, solvent, and desired outcome (rate vs. selectivity). However, a general starting point would be in the lower to moderate temperature range, for instance, 0°C to 50°C. It is critical to begin with lower temperatures and incrementally increase while monitoring the reaction. The thermal decomposition data for tetramethylammonium hydrogen dichloride suggests that temperatures above 67°C should be approached with caution.[1][2]

Q2: How does temperature influence the reaction mechanism (radical vs. electrophilic)?

A2: Temperature can influence the dominant reaction pathway.

• Radical Chlorination: This mechanism typically requires an initiation step, which can be thermal. For example, the homolytic cleavage of Cl2 into two chlorine radicals is favored at higher temperatures or with UV light.[2]

• Electrophilic Chlorination: This pathway often involves a polarized chlorinating agent (or one that can be polarized by a Lewis acid catalyst). While also temperature-dependent, it does not rely on radical formation in the same way.

The choice of chlorinating agent and reaction conditions (e.g., presence of light or a radical initiator) is the primary determinant of the mechanism. Temperature then modulates the rate of that specific mechanism.

Q3: What analytical methods are recommended for monitoring this reaction?

A3: A combination of techniques is often best:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively monitor the disappearance of the starting material and the appearance of products.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These methods can provide quantitative data on the relative amounts of starting material, desired product, and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the product(s) and identifying impurities.

• Mass Spectrometry (MS): Useful for confirming the molecular weight of the product and identifying unknown byproducts.

• DPD (N,N-diethyl-p-phenylenediamine) Method: This colorimetric method can be used to determine the concentration of residual chlorine in the reaction mixture, which can be useful for tracking the consumption of the chlorinating agent.[7][8][9][10]

Q4: What safety precautions should be taken when running this reaction at elevated temperatures?

A4: Safety is paramount.

• Fume Hood: All chlorination reactions should be performed in a well-ventilated fume hood due to the toxicity of many chlorinating agents and the potential for HCl gas evolution.

• Blast Shield: When working with reactions that have the potential for rapid pressure buildup or are being heated, a blast shield should be used.

• Temperature Control: Use a reliable heating mantle with a thermocouple and a temperature controller. Never heat a sealed vessel.

• Pressure Release: Ensure the reaction setup is not a closed system. A condenser or a drying tube will allow for the release of any gases produced.

• Quenching: Have a quenching agent (e.g., sodium thiosulfate solution) readily available to neutralize the chlorinating agent in case of an emergency or at the end of the reaction.

Experimental Workflow and Visualization

Workflow for Temperature Optimization

The following diagram illustrates a systematic approach to optimizing the temperature for the chlorination of tetramethylammonium hydrogen dichloride.

Caption: A stepwise workflow for optimizing reaction temperature.

References

• Westrum, E. F., Jr., & Chang, S.-S. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. The Journal of Chemical Physics, 36(10), 2570–2575. [Link]

• Westrum, E. F., Jr., & Chang, S.-S. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. Semantic Scholar. [Link]

• Westrum, E. F., Jr., & Chang, S.-S. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the - Ion. AIP Publishing. [Link]

• Zhang, L., & Hu, X. (2017). Room temperature C(sp2)–H oxidative chlorination via photoredox catalysis. Chemical Science, 8(10), 7045-7049. [Link]

• Roberts, J. D., & Caserio, M. C. (2020). 5.11: Reactivity and Selectivity. Chemistry LibreTexts. [Link]

• Tuncan, E. U. (1993). Effect of Cold Temperature on Germicidal Efficacy of Quaternary Ammonium Compound, Iodophor, and Chlorine on Listeria. Journal of Food Protection, 56(12), 1029-1032. [Link]

• Kotiaho, T., Hayward, M. J., & Cooks, R. G. (1991). Direct determination of chlorination products of organic amines using membrane introduction mass spectrometry. Analytical Chemistry, 63(17), 1794-1801. [Link]

• Asymmetric Synthesis. (2013). Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Master Organic Chemistry. [Link]

• Tuncan, E. U. (1993). Effect of cold temperature on the efficacy of quaternary ammonium compound against Listeria. ResearchGate. [Link]

• Isa, M. H., Ezechi, E. H., Ahmed, Z., Magram, S. F., & Kutty, S. R. M. (2014). Chlorination and chloramines formation. SciSpace. [Link]

• B. (2024). Enhanced Chemical Stability of Tetramethylammonium Head Groups via Deep Eutectic Solvent: A Computational Study. MDPI. [Link]

• van den Bruinhorst, A., Wu, D., de Groot, T. C., & Meuldijk, J. (2018). Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts. SciSpace. [Link]

• da Silva, A. L., Livi, S., & Soares, B. G. (2015). Systematic Characterization of Different Quaternary Ammonium Salts to be Used in Organoclays. ResearchGate. [Link]

• Science.gov. (n.d.). reactions involving chlorine: Topics. Science.gov. [Link]

• J. (2021). Trialkylammonium salt degradation: implications for methylation and cross-coupling. LJMU Research Online. [Link]

• Vermont Department of Environmental Conservation. (n.d.). Chlorine Residual. Vermont.gov. [Link]

• IChemE. (1995). SAFETY OF CHLORINATION REACTIONS. IChemE. [Link]

• ResearchGate. (2025). Thermal Stability and Flammability of Several Quaternary Ammonium Ionic Liquids. ResearchGate. [Link]

• Agency for Toxic Substances and Disease Registry. (2010). ANALYTICAL METHODS - Toxicological Profile for Chlorine. NCBI Bookshelf. [Link]

• Schimler, S. D., Cismesia, M. A., Hanley, P. S., Froese, R. D. J., Jansma, M. J., Bland, D. C., & Sanford, M. S. (2015). Anhydrous Tetramethylammonium Fluoride for Room-Temperature SNAr Fluorination. The Journal of Organic Chemistry, 81(1), 302-307. [Link]

• Saputro, S., Yoshimura, O., & Endo, M. (2016). Analytical methods of chlorine and the substances produced by the chlorine treatments. ResearchGate. [Link]

• Ataman Kimya. (n.d.). TETRAMETHYLAMMONIUM CHLORIDE. Ataman Kimya. [Link]

• Shirai, J., Kanno, T., Tsuchiya, Y., Mitsubayashi, S., & Seki, R. (2000). Effects of chlorine, iodine, and quaternary ammonium compound disinfectants on several exotic disease viruses. Journal of Veterinary Medical Science, 62(1), 85-88. [Link]

• Taylor & Francis. (n.d.). Quaternary ammonium salts – Knowledge and References. Taylor & Francis. [Link]

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• 10. researchgate.net [researchgate.net]

Removing unreacted tetramethylammonium hydrogen dichloride from crude mixtures

Technical Support Hub: Purification Strategies for Tetramethylammonium Hydrogen Dichloride ( )

Current Status: Operational Agent: Senior Application Scientist Ticket ID: CHEM-PUR-004[1]

Executive Summary

You are likely here because you have used Tetramethylammonium Hydrogen Dichloride (CAS: 5906-64-9) as a chlorinating agent, HCl source, or phase-transfer catalyst, and now need to remove the unreacted excess from your crude reaction mixture.[1]

This reagent consists of a Tetramethylammonium cation (

) and a Hydrogen Dichloride anion ( ) .[1] Its removal relies on exploiting its ionic nature and the acidity of the anion.[1]

Key Physical Properties for Separation:

Property	Characteristic	Implication for Workup
Solubility (Water)	High	Aqueous extraction is the primary removal method.[1]
Solubility (Ether/Toluene)	Negligible	Precipitation is the secondary removal method.[1][2]

| Acidity |

is acidic | Neutralization breaks the anion into and .[1] | | NMR Signature | Singlet ~3.1–3.4 ppm | Use this to track removal efficiency.[1] |

Module 1: The Standard Protocol (Aqueous Extraction)

Best for: Stable, non-polar to moderately polar products soluble in organic solvents (DCM, EtOAc, Ether).[1]

The Mechanism

The

anion is a homoconjugate bond of and .[1] By treating the mixture with a weak base, you neutralize the HCl component, leaving behind simple Tetramethylammonium Chloride ( ), which partitions strongly into the aqueous phase.[1]

Step-by-Step Workflow

• Dilution: Dilute your crude reaction mixture with a water-immiscible organic solvent (e.g., Dichloromethane or Ethyl Acetate ).[1] Do not use Diethyl Ether yet if your product is very polar.[1]

• Neutralization Wash: Wash the organic layer twice with saturated aqueous

  .[1]

  • Why? This converts

    into (highly water-soluble) + + .[1]

• Brine Wash: Wash the organic layer once with brine (saturated NaCl) to remove residual bulk water.[1]

• Drying: Dry the organic layer over anhydrous

  or .[1][2]

• Concentration: Filter and concentrate in vacuo.

Troubleshooting This Step

• Issue: "I have a terrible emulsion."

  • Cause: Quaternary ammonium salts act as surfactants (Phase Transfer Catalysts).[1]

  • Fix: Add a small amount of Methanol (demulsifier) or filter the biphasic mixture through a pad of Celite before separation.

Module 2: The "Water-Sensitive" Protocol (Precipitation)

Best for: Hydrolytically unstable products or products that are highly water-soluble.[1]

The Concept

and its neutral chloride form ( ) are virtually insoluble in non-polar solvents like Diethyl Ether, Hexanes, or Toluene.[1] We use this "polarity mismatch" to crash out the salt while keeping your product in solution.[1]

Step-by-Step Workflow

• Concentration: Remove the reaction solvent (often DMF, Acetonitrile, or DCM) to a minimum volume.[1]

• Trituration: Add a large excess (10x volume) of Diethyl Ether (or a 1:1 mix of Ether/Hexanes) to the residue.[1]

• Agitation: Sonicate or vigorously stir the mixture for 10–15 minutes. The

  should form a white precipitate or a sticky gum on the flask walls.[1]

• Filtration: Filter the supernatant through a fritted glass funnel or a Celite pad .[1]

  • Tip: Wash the solid cake with cold ether to recover trapped product.[1]

• Validation: Evaporate a small aliquot of the filtrate and check via 1H NMR. If the ~3.2 ppm singlet persists, repeat the process.

Module 3: Trace Removal (Ion Exchange Scavenging)

Best for: Final polishing when trace ammonium salts persist, or for amphiphilic products.[1]

The Concept

If your product is too polar for extraction but you cannot use precipitation, use a Cation Exchange Resin to selectively bind the

cation.[1]

Step-by-Step Workflow

• Resin Prep: Use a strong cation exchange resin (e.g., Dowex 50WX8 , hydrogen form).[1]

• Batch Treatment: Add the resin (approx. 3-5 mass equivalents relative to the impurity) to your product solution (dissolved in MeOH or Water/MeCN).[1]

• Buffering (Optional but Recommended): Add solid

  to neutralize the acidity released by the resin exchange.[1]

• Stirring: Stir gently for 1–2 hours.

• Filtration: Filter off the resin.[1] The filtrate contains your product; the ammonium impurity is trapped on the beads.[1]

Visualizing the Logic

Figure 1: Purification Decision Matrix

Caption: Decision tree for selecting the appropriate purification method based on product stability.

Frequently Asked Questions (FAQ)

Q: I see a persistent singlet at 3.1 ppm in my NMR, but I already did an aqueous wash. Why is it still there? A: You likely have an emulsion issue or your organic solvent is too polar (e.g., THF or pure EtOAc can dissolve significant amounts of water/salt pairs).[1]

• Fix: Dissolve your crude in Dichloromethane (DCM) or Chloroform and wash again with water.[1] These solvents exclude quaternary ammonium salts much better than EtOAc or Ether.[1]

Q: Can I use Silica Gel Chromatography? A: Generally, no .[1] Quaternary ammonium salts stick to silica and "streak" badly, often co-eluting with polar products.[1][2]

• Exception: If you must column it, flush the column first with 1% Triethylamine/DCM, or use a reverse-phase (C18) column where the salt will elute with the solvent front (water).[1]

Q: My product is also a salt. How do I separate it from

? A: This is the hardest scenario.

• Size Exclusion: If your product is large (>500 Da), use Sephadex LH-20.[1]

• Counter-Ion Swap: Treat with

  or . If your product cation forms a lipophilic salt with , it becomes soluble in DCM, while remains in the water (or vice versa, depending on the specific lipophilicity).[1]

References

• PubChem. (n.d.).[1][3] Tetramethylammonium hydrogen dichloride (Compound Summary). National Library of Medicine.[1] Retrieved February 22, 2026, from [Link][1]

• Kishi, Y., et al. (2007).[1][4] A Convenient Method for the Removal of Tetrabutylammonium Salts. Organic Syntheses. (Adapted methodology for quaternary ammonium removal via resins).[1][2][4] Retrieved February 22, 2026, from [Link][1]

• NIST. (n.d.).[1] Tetramethylammonium chloride: Phase change data. NIST Chemistry WebBook.[1][5] Retrieved February 22, 2026, from [Link][1]

Sources

• 1. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Tetramethylammonium chloride | (CH3)4NCl | CID 6379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]
• 5. Tetramethylammonium hydrogen dichloride (CAS 5906-64-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

Preventing decomposition of tetramethylammonium hydrogen dichloride during storage

A Guide to Preventing Decomposition During Storage and Handling

Welcome to the technical support guide for Tetramethylammonium Hydrogen Dichloride, [(CH₃)₄N][HCl₂]. As a Senior Application Scientist, my goal is to provide you with the in-depth knowledge and practical protocols necessary to ensure the long-term stability and integrity of this unique and reactive compound. This guide moves beyond simple instructions to explain the underlying chemical principles governing its stability, empowering you to make informed decisions in your research.

The Stability Challenge: Understanding the Core Issues

Tetramethylammonium hydrogen dichloride is a valuable reagent, but its utility is matched by its sensitivity. The primary sources of its instability are twofold: its inherent thermal lability and its extreme hygroscopicity.

• Thermal Decomposition: The hydrogen dichloride anion, [Cl-H-Cl]⁻, is in a state of equilibrium. Even at room temperature, the compound exerts a measurable vapor pressure of hydrogen chloride (HCl) gas.[1][2][3] This equilibrium means that over time, especially in a poorly sealed container or at elevated temperatures, the compound will slowly dissociate into tetramethylammonium chloride and release corrosive HCl gas. This process is accelerated by heat.

• Hygroscopicity: Like many quaternary ammonium salts, this compound is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4][5] The introduction of water disrupts the [Cl-H-Cl]⁻ anion, leading to the formation of hydrated chloride ions and the release of HCl, irreversibly degrading the material.[6]

Understanding these two factors is critical to preventing decomposition. All storage and handling protocols are designed to mitigate these risks.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter, providing explanations and corrective actions.

Q: I opened my container of [(CH₃)₄N][HCl₂] and noticed a strong, sharp, acidic odor. What has happened?

A: You are smelling hydrogen chloride (HCl) gas. This is a definitive sign that the compound is actively decomposing. The equilibrium [(CH₃)₄N][HCl₂] (s) ⇌ [(CH₃)₄N]Cl (s) + HCl (g) has shifted to the right, releasing the gaseous HCl.[1][2] This was likely caused by improper sealing of the container or storage at a temperature that is too high (e.g., standard room temperature on a warm day). The material has partially converted to tetramethylammonium chloride. While it may still be usable for applications where the exact stoichiometry is not critical, it is no longer pure [(CH₃)₄N][HCl₂].

Q: The white powder in my vial has become a clumpy, sticky, or oily solid. Why did this happen and is it salvageable?

A: This is a classic sign of moisture absorption. Quaternary ammonium compounds are notoriously hygroscopic, and [(CH₃)₄N][HCl₂] is no exception.[4][7] When exposed to even small amounts of atmospheric humidity, the compound deliquesces (absorbs enough water to dissolve itself), resulting in the observed change in physical state. This exposure is irreversible and significantly compromises the compound's integrity. The presence of water will hydrolyze the hydrogen dichloride anion.[6][8] The material should be considered contaminated and is likely unsuitable for most applications. Disposal according to your institution's safety protocols is recommended.

Q: My once-white compound has developed a yellowish or brownish tint. What does this indicate?

A: Discoloration often points to more advanced decomposition or the presence of impurities that have reacted over time. While the primary decomposition products (tetramethylammonium chloride and HCl) are colorless, trace impurities or reactions with container materials, especially in the presence of moisture and acid, can lead to colored byproducts. This is a strong indicator of compromised purity.

Q: How can I quantitatively assess if my stored sample has decomposed?

A: You can perform a simple quality control experiment via acid-base titration to determine the molar ratio of "active" hydrogen chloride to the tetramethylammonium cation. This procedure involves dissolving a known mass of the compound in water and titrating with a standardized solution of sodium hydroxide (NaOH). A pure, non-decomposed sample should yield a specific titration result corresponding to the HCl₂⁻ anion. A lower-than-expected acid content indicates that HCl gas has escaped from the solid.

FAQs: Best Practices for Storage and Handling

Q: What are the absolute ideal storage conditions for [(CH₃)₄N][HCl₂]?

A: The ideal conditions are designed to combat both thermal and moisture-related decomposition. The compound should be stored in a tightly sealed container, under an inert atmosphere (argon or dry nitrogen), at a reduced temperature.

Q: What specific type of container and sealing method should I use?

A: Standard screw-cap vials are often insufficient for long-term storage due to imperfect seals.

• Primary Container: Use a glass vial with a PTFE-lined cap. For ultimate protection, consider flame-sealing the compound in a glass ampule under vacuum or inert gas.

• Secondary Containment: Place the primary container inside a larger, sealed vessel containing a desiccant (e.g., Drierite or silica gel). This secondary container should then be placed in the appropriate cold storage unit. This method is especially useful for frequently accessed materials.[9] Many air-sensitive reagents are supplied in specialized bottles like the Sure/Seal™ system, which uses a septum to allow removal via syringe under an inert atmosphere.[10][11][12]

Q: How should I properly open a container and dispense the compound to minimize decomposition?

A: All handling must be performed in a controlled, moisture-free environment.

• Bring to Room Temperature: Before opening, allow the entire sealed container (primary and secondary) to warm to ambient temperature inside a desiccator or glovebox. Opening a cold vial will cause atmospheric moisture to condense on the product.[9]

• Inert Atmosphere: The ideal location for handling is an argon- or nitrogen-filled glovebox with low moisture and oxygen levels (<1 ppm).

• Aliquot: If you have a large bottle, do not repeatedly open and close it. In a glovebox, immediately aliquot the material into smaller, single-use vials that can be securely sealed. This minimizes the exposure of the bulk material.

Q: Can I store it in a standard freezer?

A: Yes, a standard freezer (-20 °C) is a good option. A colder freezer (-80 °C) is even better as it will further suppress the HCl vapor pressure and slow any decomposition kinetics. However, temperature control must be paired with absolute moisture exclusion.

Parameter	Recommended Condition	Rationale
Temperature	≤ 4 °C (Refrigerated)	Minimizes the equilibrium vapor pressure of HCl.[1][2]
-20 °C (Frozen) - Preferred	Further suppresses decomposition and slows kinetic processes.
Atmosphere	Dry Argon or Nitrogen	Prevents contact with atmospheric moisture, which causes rapid degradation.[13][14]
Container	Tightly-sealed glass vial with PTFE-lined cap or flame-sealed ampule.	Provides a robust physical barrier against moisture ingress.[10]
Handling	Inert atmosphere glovebox or Schlenk line.	Excludes moisture and oxygen during weighing and transfer.[9][13]

Diagrams and Workflows

Decomposition Pathway

The primary challenge in storing tetramethylammonium hydrogen dichloride is managing its reversible decomposition into solid tetramethylammonium chloride and hydrogen chloride gas.

Caption: Recommended workflow for storage and dispensing.

Experimental Protocol: Quality Control by Titration

This protocol allows for the quantitative determination of the compound's integrity.

Objective: To determine the molar equivalents of titratable acid in a sample of tetramethylammonium hydrogen dichloride.

Materials:

• Analytical balance

• 100 mL volumetric flask

• 250 mL Erlenmeyer flask

• 50 mL burette

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Phenolphthalein indicator solution

• Deionized water

• Sample of tetramethylammonium hydrogen dichloride

Procedure:

• Sample Preparation: In an inert atmosphere glovebox, accurately weigh approximately 146 mg (1 mmol) of the tetramethylammonium hydrogen dichloride sample and record the exact mass.

• Dissolution: Transfer the weighed sample to a 250 mL Erlenmeyer flask. Outside the glovebox, add approximately 50 mL of deionized water to dissolve the sample completely.

• Indicator: Add 2-3 drops of phenolphthalein indicator to the solution. The solution should remain colorless.

• Titration: Fill a burette with the standardized 0.1 M NaOH solution. Titrate the sample solution with NaOH, swirling the flask constantly, until a faint but persistent pink color is observed. This is the endpoint.

• Record: Record the final volume of NaOH solution used.

• Calculation:

  • Moles of NaOH = Molarity of NaOH × Volume of NaOH (in L)

  • Molar Mass of [(CH₃)₄N][HCl₂] is 146.07 g/mol .

  • Expected Moles of Acid = Mass of Sample / 146.07 g/mol

  • Integrity Ratio = (Moles of NaOH) / (Expected Moles of Acid)

Interpretation:

• An Integrity Ratio close to 1.0 indicates that the sample is pure and has not significantly decomposed.

• A ratio significantly less than 1.0 indicates that the sample has lost HCl gas through decomposition, and is now a mixture of [(CH₃)₄N][HCl₂] and [(CH₃)₄N]Cl.

References

• Ataman Kimya. TETRAMETHYLAMMONIUM CHLORIDE. [Link]

• Google Patents. (1981).

• Chang, S. S., & Westrum, E. F., Jr. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]− Ion. The Journal of Chemical Physics, 36(9), 2420–2426. [Link]

• Semantic Scholar. Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the Hydrogen Bond in the [Cl–H–Cl]— Ion. [Link]

• AIP Publishing. (1962). Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride. Nature of the. [Link]

• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. [Link]

• LookChem. TETRAMETHYLAMMONIUM CHLORIDE. [Link]

• Massachusetts Institute of Technology (MIT). Handling air-sensitive reagents AL-134. [Link]

• PubChem. Tetramethylammonium chloride. [Link]

• ResearchGate. (2016, April 5). (PDF) Thermal stability of quaternary ammonium hexafluorophosphates and halides. [Link]

• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET. [Link]

• ACS Publications. (2001, August 11). Thermal Degradation Chemistry of Alkyl Quaternary Ammonium Montmorillonite. [Link]

• ElectronicsAndBooks. 50. The Thermal Decomposition of Quaternary Ammonium Hydr. [Link]

• RSC Publishing. 330 Archer et al.: The Thermal Decomposition of. [Link]

• PMC. Enhanced Chemical Stability of Tetramethylammonium Head Groups via Deep Eutectic Solvent: A Computational Study. [Link]

• Wikipedia. Hydrogen chloride. [Link]

• Britannica. (2026, February 4). Hydrogen chloride | Definition, Formula, Properties, & Facts. [Link]

• Freie Universität Berlin Refubium. (2024, April 3). Bichloride-based ionic liquids for the merged storage, processing, and electrolysis of hydrogen chloride. [Link]

• PMC. Rate constants of dichloride radical anion reactions with molecules of environmental interest in aqueous solution: a review. [Link]

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• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. US4269665A - Drying quaternary ammonium compounds - Google Patents [patents.google.com]
• 5. getchem.com [getchem.com]
• 6. Hydrogen chloride - Wikipedia [en.wikipedia.org]
• 7. Tetramethylammonium chloride | (CH3)4NCl | CID 6379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Hydrogen chloride | Definition, Formula, Properties, & Facts | Britannica [britannica.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. ehs.umich.edu [ehs.umich.edu]
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• 12. web.mit.edu [web.mit.edu]
• 13. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 14. fishersci.com [fishersci.com]

Navigating the Matrix: A Technical Support Guide for Tetramethylammonium Salts in Solution

A Senior Application Scientist's Guide to Solvent Compatibility and Troubleshooting for Tetramethylammonium Hydrogen Dichloride and Related Salts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tetramethylammonium salts. This guide provides in-depth information on solvent compatibility, troubleshooting common experimental issues, and frequently asked questions regarding the use of tetramethylammonium hydrogen dichloride and its close analog, tetramethylammonium chloride. For the purpose of this guide, and due to the prevalence of tetramethylammonium chloride in literature and commercial availability, the information presented will primarily focus on this compound, as it is likely the salt intended for use in most applications.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and properties of tetramethylammonium salts in solution.

Q1: What is the general solubility profile of tetramethylammonium chloride?

Tetramethylammonium chloride is a quaternary ammonium salt, which makes it a highly polar and ionic compound. Its solubility is largely dictated by the polarity of the solvent. It is highly soluble in polar protic solvents like water and methanol, and also shows good solubility in polar aprotic solvents.[1][2][3] Conversely, it is generally insoluble or sparingly soluble in nonpolar solvents such as diethyl ether and hexane.[2][3][4]

Q2: How does the choice between a polar protic and a polar aprotic solvent affect my reaction?

The choice of solvent can significantly impact reaction kinetics and mechanisms.

• Polar Protic Solvents (e.g., water, ethanol, methanol) have O-H or N-H bonds and can act as hydrogen bond donors.[5][6] They are excellent at solvating both cations and anions.[7] This strong solvation of nucleophiles can sometimes reduce their reactivity in reactions like SN2 substitutions.[8] However, they are ideal for reactions that proceed through ionic intermediates, such as SN1 reactions, as they can stabilize carbocations.[6][7]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile) lack O-H or N-H bonds and cannot donate hydrogen bonds.[5][6] They are effective at solvating cations but leave anions relatively "naked" and more reactive.[7] This makes them excellent choices for SN2 reactions where a highly reactive nucleophile is desired.[7][8]

Q3: Is tetramethylammonium chloride stable in solution?

Tetramethylammonium chloride is a stable salt under normal storage and handling conditions.[1][9] When dissolved in aprotic solvents, the tetramethylammonium cation is generally stable. However, in the presence of strong bases, particularly at elevated temperatures, degradation can occur.[10] It is also important to avoid contact with strong oxidizing agents.[9][11]

Q4: What are the primary safety concerns when working with tetramethylammonium salts?

Tetramethylammonium salts can be toxic and should be handled with care. Acute toxicity can occur through ingestion or skin contact.[12][13] They are also irritants to the eyes, skin, and respiratory system.[9][14] Always consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[15] Work in a well-ventilated area or a chemical fume hood.[11][16]

Q5: Can I use tetramethylammonium chloride as a phase transfer catalyst?

Yes, tetramethylammonium chloride is widely used as a phase-transfer catalyst (PTC).[1][17][18] Its ability to be soluble in both aqueous and organic phases to some extent allows it to transport anions from the aqueous phase into the organic phase, where the reaction with an organic substrate can occur.[18][19] This is particularly useful for reactions involving water-insoluble organic reactants and water-soluble inorganic nucleophiles.

Section 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during experiments involving tetramethylammonium salts.

Issue	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Poor or no solubility of the salt in the chosen solvent.	Incorrect solvent selection: The solvent may be too nonpolar.	1. Verify solvent polarity: Consult a solvent polarity chart. Tetramethylammonium salts require polar solvents for dissolution. 2. Switch to a more polar solvent: If using a nonpolar solvent like toluene or hexane, switch to a polar aprotic solvent like acetonitrile or DMF, or a polar protic solvent like methanol or water, depending on your reaction requirements.[2][3]
Unexpected side products or low yield.	Solvent-induced reactivity: The solvent may be participating in the reaction or deactivating the reagent.	1. Evaluate solvent-reagent compatibility: Protic solvents can protonate strong bases or act as nucleophiles. Aprotic solvents are generally more inert. 2. Consider a solvent switch: If you suspect your protic solvent is interfering, switch to a compatible aprotic solvent. For example, in a reaction sensitive to protons, switching from ethanol to acetonitrile can improve yields.
Difficulty in removing the tetramethylammonium salt during workup.	High water solubility: The salt preferentially partitions into the aqueous phase during extractions.	1. Utilize its high water solubility: Perform multiple extractions with water or brine to wash the salt out of the organic layer. 2. Consider precipitation: If your product is soluble in a less polar solvent, you may be able to precipitate the tetramethylammonium salt by adding an anti-solvent. 3. Ion-exchange chromatography: For challenging separations, using an ion-exchange resin can effectively capture the charged tetramethylammonium cation.[20]
Inconsistent reaction rates.	Hygroscopic nature of the salt: Tetramethylammonium chloride is hygroscopic and can absorb moisture from the air.[1][9] Water can affect the reaction rate, especially in moisture-sensitive reactions.	1. Dry the salt before use: Dry the tetramethylammonium chloride in a vacuum oven at an appropriate temperature. 2. Store properly: Keep the container tightly sealed and store in a desiccator or a dry, inert atmosphere.[15] 3. Use anhydrous solvents: Ensure that the solvents used in your reaction are properly dried to minimize water content.

Section 3: Data & Visualizations

Solvent Compatibility & Solubility Data

The following table summarizes the solubility of tetramethylammonium chloride in a range of common laboratory solvents. This data is crucial for initial solvent screening and reaction design.

Solvent	Solvent Type	Solubility ( g/100 g of solvent at 25°C)	Reference(s)
Water	Polar Protic	Very Soluble	[2]
Methanol	Polar Protic	68.41	[2]
Ethanol	Polar Protic	Soluble	[2]
1-Butanol	Polar Protic	4.38	[2]
Acetonitrile	Polar Aprotic	0.34	[2]
Chloroform	Weakly Polar	0.0106	[2]
1,2-Dichloroethane	Nonpolar	0.00125	[2]
Diethyl Ether	Nonpolar	Insoluble	[2]

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate solvent system when working with tetramethylammonium salts.

Sources

• 1. atamankimya.com [atamankimya.com]
• 2. tetramethylammonium chloride [chemister.ru]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. theorango.com [theorango.com]
• 7. aozunasia.com [aozunasia.com]
• 8. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. Enhanced Chemical Stability of Tetramethylammonium Head Groups via Deep Eutectic Solvent: A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fishersci.com [fishersci.com]
• 12. uni-muenster.de [uni-muenster.de]
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• 15. carlroth.com:443 [carlroth.com:443]
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• 20. reddit.com [reddit.com]

Technical Support Center: Scaling Up with Tetramethylammonium Hydrogen Dichloride (TMAHDC)

Current Status: Operational Ticket Focus: Process Safety, Material Compatibility, and Reaction Engineering Assigned Specialist: Senior Application Scientist, Process Development Group

Executive Summary: The Reagent Profile

Tetramethylammonium hydrogen dichloride (TMAHDC,

) is a specialized chlorinating agent and a solid-state equivalent of anhydrous HCl. It is favored in drug development for its ability to chlorinate alcohols, open epoxides, and hydrochlorinate alkenes without the hazards of high-pressure gas cylinders.

However, scale-up introduces non-linear challenges. Unlike standard salts, TMAHDC is a fluxional ionic solid that exists in equilibrium with free HCl gas. Mismanagement of thermodynamics at scale leads to reagent loss, yield variance, and severe corrosion.

Module 1: Physicochemical Stability & Handling

User Issue: “We are seeing significant yield variability (±15%) between 50g and 2kg batches, despite using the same molar equivalents.”

Root Cause Analysis: The Hygroscopic-Dissociation Trap

TMAHDC presents a dual-threat during handling:

• Hygroscopicity: It avidly absorbs atmospheric moisture. Water does not just dilute the reagent; it chemically disrupts the hydrogen dichloride anion (

  ), shifting the equilibrium toward free HCl and hydrated chloride, altering the nucleophilicity.

• Thermal Dissociation: The reagent is not a static salt. It follows this equilibrium:

  At scale, extended handling times expose the material to ambient conditions longer, leading to "silent" titer loss before the reaction begins.

Troubleshooting Protocol

• Q: How do I verify the active content of an aged drum?

  • A: Do not rely on weight. Perform a non-aqueous titration .

    • Dissolve sample in anhydrous acetic acid.

    • Titrate with standard acetous perchloric acid.

    • Why? Aqueous titration hydrolyzes the complex immediately, masking the ratio of

      to .

• Q: The material has clumped in the drum. Can we hammer it out?

  • A: STOP. Mechanical impact is generally safe regarding explosion (unlike perchlorates), but clumping indicates moisture ingress.

    • Action: If clumps are hard, the surface area is compromised. For critical GMP steps, reject the batch. For early phase, grind in a glovebox under

      , but assume 5-10% excess is needed.

Module 2: Reactor Engineering & Material Compatibility

User Issue: “Our pilot plant manager is refusing to run this in the stainless steel reactor. Is this caution warranted for a solid reagent?”

Technical Guidance: The Corrosion Matrix

Yes, the caution is mandatory. While TMAHDC is solid, the headspace in the reactor will rapidly saturate with anhydrous HCl gas upon heating. Furthermore, the byproduct (TMA Chloride) is an electrolyte that, in the presence of any trace moisture, creates an aggressive pitting environment.

Visualization: Material Selection Logic

The following decision tree outlines the compatibility requirements for TMAHDC processes.

Figure 1: Material compatibility decision tree for TMAHDC scale-up. Stainless steel is strictly prohibited due to rapid pitting corrosion from the HCl/Chloride couple.

Module 3: Reaction Kinetics & Thermodynamics

User Issue: “The reaction stalls at 60% conversion on the 5kg scale, but goes to completion at 10g. We are heating to 110°C to push it.”

The Thermal Ceiling Effect

Heating TMAHDC aggressively is counter-productive.

• Mechanism: The reaction relies on the

  species transferring a proton and chloride.

• The Scale-Up Flaw: At

  , the dissociation pressure of HCl from the reagent becomes significant. In a small flask, the reflux condenser might return some HCl. In a large reactor with a nitrogen sweep or efficient scrubber, you are stripping the reagent of its active HCl before it can react, leaving behind unreactive TMACl.

Optimized Protocol: Chlorination of Secondary Alcohol

Target: Conversion of 2-octanol to 2-chlorooctane (Model System).

Parameter	Lab Scale (10g)	Pilot Scale (10kg)	Rationale
Reagent Loading	1.2 eq	1.5 eq	Compensates for HCl loss to headspace/scrubber.
Solvent	Dichloromethane (DCM)	Toluene or Chlorobenzene	DCM boils too low; Toluene allows higher T without stripping HCl too fast.
Addition Mode	Solid dump	Portion-wise via solids gate	Prevents massive initial off-gassing and foaming.
Temperature	Reflux ( )	Ramp:	Staged heating prevents "flashing" of HCl.
Agitation	Magnetic Bar	High-shear Impeller	The reagent is insoluble; reaction is interfacial.

Workflow Visualization

Figure 2: Process workflow emphasizing temperature staging to prevent reagent decomposition (HCl loss) prior to reaction completion.

Module 4: Waste & Toxicity (The Hidden Hazard)

User Issue: “Operators are treating the waste as standard acid waste. Is this correct?”

A: Absolutely Not. While the acidity is a hazard, the Tetramethylammonium (TMA) cation is a potent neurotoxin (ganglionic blocker), structurally similar to acetylcholine. It can be fatal via skin absorption.[1]

Disposal Protocol:

• Quench: Neutralize the reaction mixture with Sodium Bicarbonate (releases

  , watch for foam) or Sodium Hydroxide.

• Segregate: The aqueous waste stream contains TMA salts. Do not mix with general organic waste if your incinerator/waste handler has limits on nitrogen content or specific toxicity protocols.

• Labeling: Waste containers must be labeled "Toxic - TMA Salts" in addition to "Corrosive".

References

• Safety & Toxicity of TMA Salts

  • Source: Sigma-Aldrich Safety Data Sheet (SDS) for Tetramethylammonium Chloride.
  • Relevance: Establishes the acute toxicity (oral/dermal)

  • URL:

• Thermal Stability & Decomposition

  • Source: Chang, S. S., & Westrum, E. F. (1962). "Thermal Properties Based upon Heat Capacity and Decomposition Pressure of Tetramethylammonium Hydrogen Dichloride." The Journal of Chemical Physics.
  • Relevance: Defines the dissociation pressure of HCl from the solid lattice, establishing the temper

  • URL:

• Material Compatibility (HCl/Chlorides)

  • Source: Cole-Parmer Chemical Compatibility Database.[2]

  • Relevance: Validates the incompatibility of Stainless Steel 316 with hydrochloric acid and chloride salts, supporting the recommendation for Glass-Lined/Hastelloy equipment.

  • URL:

• Reaction Mechanism (Chlorination)

  • Source: Master Organic Chemistry. "SOCl2 Mechanism For Alcohols To Alkyl Halides." (Analogous mechanism for halide transfer).
  • )

  • URL:

Sources

• 1. uni-muenster.de [uni-muenster.de]
• 2. coleparmer.com [coleparmer.com]

Reference Data & Comparative Studies

A Comparative FTIR Spectral Analysis of Tetramethylammonium Hydrogen Dichloride: A Guide for Researchers

For researchers and professionals in drug development and materials science, understanding the nuanced molecular interactions within a compound is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a powerful and accessible tool for elucidating these interactions, particularly the profound effects of hydrogen bonding. This guide provides an in-depth comparative analysis of the FTIR spectrum of tetramethylammonium hydrogen dichloride, [(CH₃)₄N][HCl₂], a compound of interest due to its unique and strong hydrogen bond.

This guide will navigate the spectral features of tetramethylammonium hydrogen dichloride, contrasting them with related, yet distinct, chemical entities: tetramethylammonium chloride ([(CH₃)₄N]Cl), tetramethylammonium bromide ([(CH₃)₄N]Br), and tetramethylammonium tetrafluoroborate ([(CH₃)₄N][BF₄]). Through this comparison, we will illuminate the characteristic vibrational modes imparted by the linear and symmetric hydrogen dichloride anion, [Cl-H-Cl]⁻.

The Significance of the Hydrogen Dichloride Anion in Vibrational Spectroscopy

The defining feature of tetramethylammonium hydrogen dichloride is the presence of the [Cl-H-Cl]⁻ anion. This anion contains one of the strongest known hydrogen bonds, where a single proton is symmetrically shared between two chloride ions. This strong interaction gives rise to unique and readily identifiable features in the mid- to far-infrared regions of the spectrum, which are absent in simple halide salts. Understanding these spectral markers is crucial for characterizing materials where such hydrogen bonding motifs are present.

Experimental Methodology: A Self-Validating Protocol for Solid-State FTIR Analysis

To ensure the acquisition of high-quality, reproducible FTIR spectra for these hygroscopic crystalline solids, a meticulous experimental protocol is essential. The following details the potassium bromide (KBr) pellet method, a standard and reliable technique for solid-state transmission FTIR.

Step-by-Step KBr Pellet Preparation Protocol

• Material Preparation and Moisture Control :

  • Use spectroscopy-grade KBr that has been thoroughly dried in an oven at 110°C for at least 4 hours and stored in a desiccator. Potassium Bromide is highly hygroscopic, and any absorbed water will introduce broad O-H stretching and bending vibrations (~3400 cm⁻¹ and ~1640 cm⁻¹, respectively), which can obscure sample features.[1]

  • Gently heat the agate mortar, pestle, and die set under a heat lamp or in a low-temperature oven to remove any adsorbed moisture. Allow them to cool to room temperature in a desiccator before use.[1]

• Sample Grinding and Mixing :

  • In a low-humidity environment (e.g., a glove box or under a nitrogen purge), grind 1-2 mg of the sample into a very fine powder using the agate mortar and pestle.

  • Add approximately 100-200 mg of the dried KBr to the mortar. A sample-to-KBr ratio of about 1:100 is ideal to ensure proper dilution and prevent absorption band saturation.[2][3]

  • Gently but thoroughly mix the sample and KBr with the pestle until a homogenous mixture is obtained. The goal is to disperse the sample particles evenly within the KBr matrix.[1][4]

• Pellet Pressing :

  • Transfer a small amount of the mixture to the pellet die.

  • Assemble the die and connect it to a vacuum line to remove trapped air, which can cause the pellet to be opaque.

  • Place the die in a hydraulic press and gradually apply a pressure of 8-10 metric tons.[5]

  • Hold the pressure for 1-2 minutes to allow the KBr to "cold-flow" and form a transparent or translucent pellet.[5]

• Spectral Acquisition :

  • Carefully remove the pellet from the die and place it in the spectrometer's sample holder.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹) with an appropriate number of scans (e.g., 32 or 64) to achieve a good signal-to-noise ratio.

This protocol ensures that the resulting spectrum is of the sample itself, with minimal interference from atmospheric water or scattering effects.

Comparative Spectral Analysis

The FTIR spectra of tetramethylammonium salts are dominated by the vibrational modes of the tetramethylammonium cation, [(CH₃)₄N]⁺. However, the nature of the anion significantly influences the spectrum, particularly in the case of the hydrogen dichloride anion.

Below is a comparative table summarizing the key vibrational modes for tetramethylammonium hydrogen dichloride and its alternatives.

Vibrational Mode	Tetramethylammonium Hydrogen Dichloride (Expected, cm⁻¹)	Tetramethylammonium Chloride (cm⁻¹)[6][7]	Tetramethylammonium Bromide (cm⁻¹)[8][9][10]	Tetramethylammonium Tetrafluoroborate (cm⁻¹)[11][12]	Assignment
Asymmetric C-H Stretch	~2985	~2985	~2985	~2985	νₐₛ(CH₃)
Symmetric C-H Stretch	~2925	~2925	~2925	~2925	νₛ(CH₃)
Asymmetric C-H Bend	~1488	~1488	~1488	~1488	δₐₛ(CH₃)
Symmetric C-H Bend	~1405	~1405	~1405	~1405	δₛ(CH₃)
C-N Asymmetric Stretch	~948	~948	~948	~948	νₐₛ(C-N)
[Cl-H-Cl]⁻ Asymmetric Stretch	~730 (Broad, Strong)	-	-	-	ν₃ of [HCl₂]⁻
[Cl-H-Cl]⁻ Bending	~600-650	-	-	-	ν₂ of [HCl₂]⁻
BF₄⁻ Asymmetric Stretch	-	-	-	~1080 (Very Strong)	ν₃ of [BF₄]⁻

Analysis of the Tetramethylammonium Cation Vibrations

The tetramethylammonium cation, with its tetrahedral (Td) symmetry, exhibits several characteristic vibrational modes.[13] These include:

• C-H Stretching: Asymmetric and symmetric stretching vibrations of the methyl groups typically appear in the 3000-2850 cm⁻¹ region.

• C-H Bending: Asymmetric and symmetric bending (scissoring) modes are found around 1488 cm⁻¹ and 1405 cm⁻¹, respectively.

• C-N Stretching: The asymmetric C-N stretching mode is a prominent feature, usually observed around 948 cm⁻¹.

As seen in the comparative data, these cation-related peaks are present and relatively consistent across all four salts, demonstrating that the fundamental structure of the tetramethylammonium cation is largely unperturbed by the different counter-ions.

The Unique Signature of the [Cl-H-Cl]⁻ Anion

The most striking difference in the FTIR spectrum of tetramethylammonium hydrogen dichloride arises from the vibrational modes of the [Cl-H-Cl]⁻ anion. Due to its linear and symmetric structure, this anion has three fundamental vibrational modes:

• ν₁ (Symmetric Stretch): This mode is IR-inactive due to the lack of a change in the dipole moment.

• ν₂ (Bending): This doubly degenerate mode is IR-active and is expected in the far-infrared region, typically around 600-650 cm⁻¹.

• ν₃ (Asymmetric Stretch): This is the most intense and characteristic IR absorption of the [Cl-H-Cl]⁻ anion. It is a very strong and often broad band, theoretically predicted and experimentally observed in similar compounds to be in the 700-800 cm⁻¹ range.

The presence of this strong absorption band around 730 cm⁻¹ is the definitive marker for the hydrogen dichloride anion and clearly distinguishes tetramethylammonium hydrogen dichloride from its simple halide and tetrafluoroborate counterparts, which are transparent in this region.

Comparison with Alternative Tetramethylammonium Salts

• Tetramethylammonium Chloride and Bromide: The FTIR spectra of these simple halide salts are very similar, primarily showing the absorptions of the tetramethylammonium cation.[6][7][8] Their spectra serve as excellent baseline references to highlight the additional features introduced by the more complex anions.

• Tetramethylammonium Tetrafluoroborate: This salt is chosen for comparison as it contains a polyatomic anion without the strong hydrogen bonding seen in the hydrogen dichloride. The spectrum is characterized by the cation vibrations and a very strong, broad absorption band around 1080 cm⁻¹, which is the asymmetric stretching mode (ν₃) of the tetrafluoroborate (BF₄⁻) anion.[11][12] This demonstrates how a different polyatomic anion imparts its own unique and strong spectral signature, but in a different region and with a different band shape compared to the hydrogen dichloride anion.

Visualizing the Molecular Structures and Workflow

To better understand the compounds and the experimental process, the following diagrams are provided.

Caption: Molecular structure of the ionic pair in tetramethylammonium hydrogen dichloride.

Caption: Step-by-step workflow for preparing a KBr pellet for FTIR analysis.

Conclusion

The FTIR spectrum of tetramethylammonium hydrogen dichloride is a clear illustration of the profound impact of strong hydrogen bonding on molecular vibrations. While the absorptions of the tetramethylammonium cation provide a consistent spectral framework, the presence of the [Cl-H-Cl]⁻ anion introduces a distinct and intense asymmetric stretching vibration around 730 cm⁻¹. This feature serves as a definitive diagnostic tool for identifying this unique hydrogen-bonded species.

By comparing its spectrum with those of tetramethylammonium chloride, bromide, and tetrafluoroborate, we can confidently isolate and identify the vibrational signatures associated with the different anions. This comparative approach, grounded in a robust experimental methodology, provides researchers with a reliable framework for the characterization of complex ionic compounds and the study of strong hydrogen bonding phenomena.

References

• ResearchGate. (n.d.). FTIR spectrum of tetraammonium bromide. [Image attached to a publication].
• Kintek Press. (2026, February 10). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Kintek.
• Correlation of Crystal Parameter with Vibrational Data of New Three Tetramethylammonium Salts. (2012). Current World Environment, 7(1), 87-92.

• PubChem. (n.d.). Tetramethylammonium tetrafluoroborate. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). ATR-FTIR spectra of studied compounds in the range of 4000–500/cm. [Image attached to a publication].

• PubChem. (n.d.). Tetramethylammonium bromide. National Center for Biotechnology Information. Retrieved from [Link]

• Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis. YouTube. Retrieved from [Link]...

• ResearchGate. (n.d.). How to prepare IR samples?. [Informational document].

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. (2021). International Journal of Engineering Technologies and Management Research, 8(2), 1-8.
• SpectraBase. (n.d.). Tetramethylammonium bromide - Optional[FTIR] - Spectrum.
• Surface Affinity of Tetramethylammonium Iodide in Aqueous Solutions: A Combined Experimental and Computer Simulation Study. (2023). The Journal of Physical Chemistry B, 127(24), 5539–5548.
• ResearchGate. (n.d.). Tetramethylammonium bifluoride, crystal structure and vibrational spectra. [Image attached to a publication].
• ResearchGate. (n.d.). Structural, vibrational and electrical studies of tetramethylammonium trichloromercurate [(CH₃)₄N]HgCl₃. [Request PDF].

• PubChem. (n.d.). Tetraethylammonium tetrafluoroborate. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). Tetramethylammonium bromide - Optional[1H NMR] - Chemical Shifts.
• Hydration and Dynamics of a Tetramethylammonium Ion in Water: A Computer Simulation Study. (1998). The Journal of Physical Chemistry B, 102(49), 10042–10048.
• ResearchGate. (n.d.). Hydration of tetraethylammonium tetrafluoroborate derived from FTIR spectroscopy. [Request PDF].

• Wikipedia. (n.d.). Tetramethylammonium. Retrieved from [Link]

• NIST. (n.d.). Tetramethylammonium chloride. In NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Fourier transform infrared (FTIR) spectra of tetraethyl ammonium tetrafluoroborate (TEABF₄). [Image attached to a publication].

Sources

• 1. kinteksolution.com [kinteksolution.com]
• 2. shimadzu.com [shimadzu.com]
• 3. scienceijsar.com [scienceijsar.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Tetramethylammonium chloride(75-57-0) IR Spectrum [chemicalbook.com]
• 7. Tetramethylammonium chloride [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. Tetramethylammonium bromide | C4H12N.Br | CID 66137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Tetramethylammonium bromide(64-20-0) IR Spectrum [m.chemicalbook.com]
• 11. Tetramethylammonium tetrafluoroborate | C4H12BF4N | CID 12621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. TETRAMETHYLAMMONIUM TETRAFLUOROBORATE(661-36-9) IR Spectrum [chemicalbook.com]
• 13. Correlation of Crystal Parameter with Vibrational Data of New Three Tetramethylammonium Salts [cwejournal.org]

NMR characterization of tetramethylammonium hydrogen dichloride purity

Topic: NMR Characterization of Tetramethylammonium Hydrogen Dichloride Purity Content Type: Publish Comparison Guide

Technical Guide: NMR Characterization of Tetramethylammonium Hydrogen Dichloride ( )

Executive Summary

Tetramethylammonium hydrogen dichloride (TMAHDC) is a specialized chlorinating agent and ionic liquid precursor defined by its homoconjugate hydrogen bond anion

. Its efficacy in drug development and catalysis relies heavily on the stoichiometry of this anion. However, traditional purity assays (titration) often fail to distinguish between the target hydrogen dichloride salt and mixtures of its precursor, tetramethylammonium chloride (TMAC), with free HCl or water.

This guide outlines a Quantitative NMR (qNMR) protocol that serves as a superior alternative to classical titration. By targeting the diagnostic low-field proton of the

anion, researchers can simultaneously validate speciation, stoichiometry, and anhydrous purity.

The Analytical Challenge: Why Standard Methods Fail

The primary challenge in characterizing TMAHDC is the lability of the hydrogen dichloride anion. It exists in equilibrium and is highly hygroscopic.

The "Blind Spot" of Titration

• Argentometric Titration (

  ): Measures total chloride ( ). It cannot distinguish between (2 Cl) and a mixture of (1 Cl) + .

• Acid-Base Titration: Measures total acidity (

  ). It cannot confirm if the proton is bound in the homoconjugate complex or exists as free acid solvated by water impurities.

The NMR Advantage: Solution-state NMR in aprotic solvents provides a "structural fingerprint." It allows you to see the specific chemical environment of the acidic proton, confirming the formation of the hydrogen bond, while simultaneously quantifying the cation-to-anion ratio.

Comparative Analysis: qNMR vs. Alternatives

The following table compares qNMR against traditional purity assays for TMAHDC.

Feature	qNMR (Recommended)	Argentometric Titration	Elemental Analysis (CHN)
Analyte Specificity	High. Distinguishes from free HCl and .	Low. Measures total only.	Medium. Measures C, H, N ratios; blind to ionic state.
Stoichiometry Check	Yes. Validates 1:12 ratio (Anion H : Cation H).	No. Cannot confirm cation/anion balance.	Yes , but insensitive to trace hydrolysis.
Water Detection	Yes. peak is visible and distinct (in DMSO).	No.	No.
Sample Requirement	~10 mg (Non-destructive).	>100 mg (Destructive).	~2-5 mg (Destructive).[1]
Throughput	High (Automated acquisition).	Low (Manual setup).	Low (Combustion cycle).

Key Insight: qNMR is the only method that provides a self-validating system . If the integral ratio of the acidic proton (1H) to the methyl protons (12H) deviates from 1:12, the material is either degraded or impure [1, 2].

NMR Characterization Protocol

3.1. Spectral Fingerprint

The

NMR spectrum of pure TMAHDC in DMSO- exhibits two distinct signals.

• The Cation (

  ): A sharp singlet at 3.10 ppm . This signal integrates to 12 protons and serves as the internal magnitude reference.

• The Anion (

  ): A broad, downfield singlet typically found between 13.0 – 15.0 ppm .

  • Note: The exact shift of this proton is concentration and temperature-dependent due to hydrogen bond dynamics. In the presence of water, this peak may broaden significantly or shift upfield due to rapid proton exchange [3, 4].

3.2. Experimental Workflow

To ensure scientific integrity, the sample preparation must prevent atmospheric moisture ingress, which destroys the hydrogen dichloride anion.

Figure 1: Optimized workflow for handling hygroscopic ionic liquids for NMR analysis.

3.3. Detailed Methodology

• Solvent Selection: Use DMSO-

  (dried over molecular sieves).

  • Why?

    is a poor solvent for this ionic salt. is forbidden because the deuterium will instantly exchange with the acidic proton ( ), causing the diagnostic signal to disappear [4].

• Acquisition Parameters (qNMR):

  • Pulse Angle: 30° or 90°.

  • Relaxation Delay (D1): Set to

    seconds. The relaxation time of the methyl protons is relatively long; insufficient delay will under-quantify the cation, artificially inflating the apparent anion ratio.

  • Scans: 16–64 scans are usually sufficient for >98% purity checks.

• Processing:

  • Calibrate the residual DMSO quintet to 2.50 ppm.

  • Set the integration of the tetramethylammonium singlet (3.1 ppm) to 12.00 .

  • Integrate the broad downfield peak (13–15 ppm).

Data Interpretation & Troubleshooting

Scenario A: The Ideal Spectrum

• 3.1 ppm: Sharp singlet (12H).

• 14.2 ppm: Broad singlet (1H).

• Conclusion: Pure

  .

Scenario B: The "Wet" Spectrum

• 3.1 ppm: Sharp singlet (12H).

• 3.3 ppm: Large broad peak (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ).

• 11-12 ppm: The acidic proton shifts upfield and broadens significantly.

• Causality: Water disrupts the

  hydrogen bond network. The proton is exchanging between the anion and the water.

• Action: The sample is hydrated. Purity cannot be accurately determined; dry the material and re-test.

Scenario C: The "Degraded" Spectrum

• 3.1 ppm: Sharp singlet (12H).

• No peak > 10 ppm.

References

• Holzgrabe, U., et al. (2005). Quantitative NMR spectroscopy—Applications in drug analysis. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 806-812. Link

• Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy. Trends in Analytical Chemistry, 35, 5-26. Link

• Harmon, K. M., et al. (1981). Hydrogen bonding.[2][3] 12. Hydrogen-bond energy of the hydrogen dichloride ion. Journal of Physical Chemistry, 85(18), 2695–2699. Link

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Link

Sources

• 1. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Proton NMR Table [www2.chemistry.msu.edu]

A Comparative Guide to Elemental Analysis Standards: Scrutinizing Tetramethylammonium Hydrogen Dichloride Against a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the precision of elemental analysis is paramount. The stoichiometric integrity of active pharmaceutical ingredients (APIs), intermediates, and formulated products underpins their safety and efficacy. This guide offers an in-depth technical comparison of tetramethylammonium hydrogen dichloride as a potential elemental analysis standard against the widely recognized and certified reference material (CRM), Acetanilide. Through a critical evaluation of their properties, supporting experimental protocols, and data presentation, this document aims to equip researchers with the necessary insights to make informed decisions regarding the selection and implementation of elemental analysis standards.

The Critical Role of Standards in Elemental Analysis

Elemental analysis, a cornerstone of chemical characterization, provides the empirical basis for confirming the elemental composition of a compound. The reliability of this technique hinges on the use of accurately characterized standards for instrument calibration and method validation.[1] Certified Reference Materials (CRMs), such as those from the National Institute of Standards and Technology (NIST), provide a metrologically traceable value with a stated uncertainty, ensuring the highest level of confidence in analytical results.[2][3] While CRMs represent the gold standard, well-characterized in-house or secondary standards can be suitable for routine analyses, provided their purity and stoichiometry are rigorously established.

This guide examines tetramethylammonium hydrogen dichloride, a quaternary ammonium salt, in the context of its potential utility as an elemental analysis standard, particularly for compounds containing carbon, hydrogen, nitrogen, and chlorine. Its performance characteristics are benchmarked against Acetanilide, a NIST Standard Reference Material (SRM 141e), which is certified for its high purity and elemental composition.[2]

Head-to-Head Comparison: Tetramethylammonium Hydrogen Dichloride vs. Acetanilide

A direct comparison of the theoretical elemental composition of tetramethylammonium hydrogen dichloride and Acetanilide reveals the basis for their use as standards. The accuracy of elemental analysis is assessed by comparing the experimentally determined weight percentages of C, H, N, and other elements to these theoretical values.

Property	Tetramethylammonium Hydrogen Dichloride	Acetanilide (NIST SRM 141e)
Molecular Formula	C₄H₁₃Cl₂N	C₈H₉NO
Molecular Weight ( g/mol )	146.06	135.17
Theoretical Carbon (C) %	32.89	71.09
Theoretical Hydrogen (H) %	8.97	6.71
Theoretical Nitrogen (N) %	9.59	10.36
Theoretical Chlorine (Cl) %	48.55	-
Certification Status	Not a primary CRM	NIST Standard Reference Material (SRM 141e)[2]
Traceability	Traceability to be established by user	Traceable to SI units[2]

Table 1. Theoretical Elemental Composition and Certification Status.

The primary distinction lies in their certification and intended use. Acetanilide is a well-established CRM with a certified purity of 99.88% ± 0.10%, making it a primary standard for the validation of microchemical procedures for carbon, hydrogen, and nitrogen.[2] Tetramethylammonium hydrogen dichloride, while commercially available in high purity, does not currently hold the status of a CRM from a major national metrology institute. Therefore, its use as a standard necessitates rigorous in-house characterization to establish its purity and suitability.

The presence of chlorine in tetramethylammonium hydrogen dichloride makes it a candidate for standardizing the analysis of halogen-containing compounds, an application for which Acetanilide is not suited.

Experimental Protocols: Establishing Confidence in Your Standard

The trustworthiness of any analytical standard is built upon robust and validated experimental protocols. Below are detailed methodologies for the elemental analysis of tetramethylammonium hydrogen dichloride, designed to ensure accuracy and precision.

Protocol 1: CHN Analysis by Combustion

This protocol outlines the determination of carbon, hydrogen, and nitrogen content using a CHN elemental analyzer. The instrument should be calibrated using a certified reference material like Acetanilide.

Instrumentation:

• CHN Elemental Analyzer (e.g., PerkinElmer 2400 Series II, Elementar vario MICRO cube)

• Microbalance (readable to 0.001 mg)

Procedure:

• Instrument Calibration:

  • Perform a multi-point calibration using a certified CHN standard such as Acetanilide (NIST SRM 141e).[4] Use varying weights of the standard (e.g., 1-5 mg) to establish a linear calibration curve for each element.

• Sample Preparation:

  • Accurately weigh approximately 2-3 mg of tetramethylammonium hydrogen dichloride into a tin capsule.

  • Record the exact weight to four decimal places.

  • Fold the capsule to ensure no sample is lost.

• Analysis:

  • Introduce the encapsulated sample into the CHN analyzer.

  • The sample undergoes complete combustion in a pure oxygen environment at high temperatures (typically ~900-1000 °C).

  • The resulting gases (CO₂, H₂O, and N₂) are separated by a chromatographic column and quantified by a thermal conductivity detector.[5]

• Data Evaluation:

  • The instrument software calculates the weight percentages of C, H, and N based on the calibration.

  • Compare the experimental values to the theoretical values for tetramethylammonium hydrogen dichloride. The deviation should be within acceptable limits (typically ±0.3% absolute).[1]

Figure 1. Workflow for CHN Analysis by Combustion.

Protocol 2: Chlorine Determination by Titration

The determination of chlorine in an organic matrix requires the conversion of covalently bonded chlorine to an ionic form, which can then be titrated.

Instrumentation:

• Oxygen Flask (Schöniger flask)

• Potentiometric Titrator with a silver electrode

• Burette

Reagents:

• Standardized Silver Nitrate (AgNO₃) solution (e.g., 0.01 M)

• Absorption solution (e.g., dilute hydrogen peroxide in sodium hydroxide)

• Nitric acid

Procedure:

• Sample Preparation and Combustion:

  • Accurately weigh 5-10 mg of tetramethylammonium hydrogen dichloride onto a piece of ashless filter paper.

  • Fold the paper and place it in the platinum sample holder of the oxygen flask stopper.

  • Fill the flask with pure oxygen.

  • Add the absorption solution to the bottom of the flask.

  • Ignite the filter paper and quickly insert the stopper into the flask. Combustion will occur rapidly.

  • Allow the flask to cool and the resulting gases to be absorbed into the solution.

• Titration:

  • Transfer the absorption solution to a beaker.

  • Acidify the solution with nitric acid.

  • Titrate the chloride ions with the standardized silver nitrate solution using a potentiometric titrator to determine the endpoint.

• Calculation:

  • Calculate the percentage of chlorine in the sample based on the volume of silver nitrate solution consumed.

Figure 2. Workflow for Chlorine Determination.

Comparative Performance and Trustworthiness

Acetanilide (NIST SRM 141e):

• Expertise & Experience: As a NIST-certified SRM, Acetanilide has undergone rigorous characterization by multiple independent analytical techniques.[2] Its homogeneity and stability are well-documented, providing a high degree of confidence in its certified values.

• Trustworthiness: The certificate of analysis for NIST SRM 141e provides a comprehensive report of the material's properties, including its certified purity and the uncertainty associated with this value.[2] This transparency allows for the direct assessment of its suitability for a given application.

• Authoritative Grounding: Its status as a NIST SRM provides a direct link to the international system of units (SI), ensuring the traceability of measurements.[2]

Tetramethylammonium Hydrogen Dichloride:

• Expertise & Experience: While a well-defined chemical compound, its suitability as an elemental analysis standard is dependent on the purity of the specific batch being used. Commercial suppliers may provide a certificate of analysis with purity information, but this is often not as comprehensive as that for a CRM.

• Trustworthiness: To establish trustworthiness, the user must perform in-house validation. This includes purity determination by an independent method (e.g., titration, chromatography) and confirmation of the elemental composition by analysis against a certified standard like Acetanilide.

• Authoritative Grounding: Without certification from a national metrology institute, direct traceability to the SI is not inherent. Traceability must be established by the user through calibration with a primary CRM.

Conclusion and Recommendations

For applications requiring the highest level of accuracy and metrological traceability, a certified reference material such as Acetanilide (NIST SRM 141e) is the unequivocal choice for the calibration and validation of CHN elemental analysis. Its well-documented purity and elemental composition provide a solid foundation for ensuring the quality and integrity of analytical data.

Tetramethylammonium hydrogen dichloride can serve as a valuable in-house or secondary standard , particularly when the analysis of chlorine is also required. However, its use necessitates a comprehensive in-house validation program to establish its purity and confirm its elemental composition against a primary CRM. For routine process monitoring or in situations where a certified standard for all elements of interest is not available, a well-characterized batch of tetramethylammonium hydrogen dichloride can be a practical and effective tool.

Ultimately, the selection of an elemental analysis standard should be a risk-based decision, guided by the specific requirements of the analysis, the desired level of uncertainty, and the applicable regulatory guidelines.

References

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